3-Cyclopropoxy-4-fluoro-5-methylpyridine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoro-5-methylpyridine
• InChI: InChI=1S/C9H10FNO/c1-6-4-11-5-8(9(6)10)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: YJNHUNWOHKYMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1F)OC2CC2

Description

3-Cyclopropoxy-4-fluoro-5-methylpyridine (CAS 1243473-60-0) is a chemical reagent intended for research and development purposes. This compound is a fluorinated and alkoxylated pyridine derivative, featuring a cyclopropoxy substituent. The cyclopropane ring is a notable structural motif in medicinal and agricultural chemistry, as it is often used to enhance metabolic stability, increase potency, and improve the overall drug-like properties of lead molecules . With the molecular formula C9H10FNO and a molecular weight of 167.18 g/mol, it serves as a versatile building block for the synthesis of more complex molecules . Researchers can utilize this compound as a key intermediate in discovery projects, particularly in the construction of novel chemical entities for pharmaceutical and agrochemical screening. It is strictly for professional laboratory research use and is not intended for diagnostic, therapeutic, or any other personal uses. For specific storage and handling information, please refer to the corresponding Safety Data Sheet (SDS).

Foundational & Exploratory

An In-Depth Technical Guide to Fluorinated Pyridine Building Blocks for Medicinal Chemistry

Executive Summary

The strategic incorporation of fluorine into pyridine-based scaffolds represents one of the most powerful and widely adopted tactics in modern medicinal chemistry.[1] Pyridine rings are ubiquitous in pharmaceuticals, valued for their hydrogen bonding capabilities and ability to engage in pi-stacking interactions.[2] When combined with fluorine—an element of minimal size but profound electronic influence—the resulting building blocks offer medicinal chemists an unparalleled toolkit to fine-tune the physicochemical and pharmacokinetic properties of drug candidates.[3][4] This guide provides an in-depth exploration of fluorinated pyridine building blocks, detailing the fundamental principles behind their utility, common synthetic strategies for their preparation, and their successful application in FDA-approved therapeutics. It is intended for researchers, scientists, and drug development professionals seeking to leverage these privileged scaffolds to overcome challenges in lead optimization and accelerate the discovery of novel medicines.

The Strategic Imperative of Fluorine in Pyridine Scaffolds

The utility of fluorinating a pyridine ring stems from a confluence of effects that are often synergistic. Fluorine's extreme electronegativity and the strength of the C-F bond allow for precise modulation of a molecule's electronic profile, lipophilicity, metabolic stability, and binding interactions without introducing significant steric bulk.[3][5][6] These modifications can transform a lead compound with poor drug-like properties into a clinical candidate with an optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[3] The strategic placement of fluorine can enhance membrane permeability, improve oral bioavailability, increase binding affinity, and block sites of metabolic attack, making this a go-to strategy in drug design.[3][7][8]

Pillar 1: Modulating Core Physicochemical Properties

The introduction of fluorine to a pyridine ring induces predictable and exploitable changes in its fundamental chemical properties. Understanding these shifts is critical for rational drug design.

Basicity (pKa) Modulation

Fluorine acts as a powerful electron-withdrawing group. When substituted onto a pyridine ring, it significantly reduces the electron density of the aromatic system. This inductive effect extends to the ring nitrogen, making its lone pair of electrons less available for protonation. The direct consequence is a marked decrease in the basicity (a lower pKa) of the pyridine.

This modulation is a crucial tool for medicinal chemists. Many drugs contain basic amine groups that are protonated at physiological pH (7.4), which can be beneficial for solubility but may also lead to off-target effects, such as hERG channel binding or lysosomal trapping. By lowering the pKa, fluorination can reduce the degree of protonation, mitigating these liabilities while maintaining sufficient solubility for absorption.[9][10]

Lipophilicity (LogP) Tuning

The effect of fluorine on lipophilicity is nuanced and highly dependent on the context of the substitution. While a single fluorine atom can decrease lipophilicity in some aliphatic systems, fluoro-arenes are generally more lipophilic than their non-fluorinated counterparts due to the low polarizability of the C-F bond.[10][11][12] Fluorinated groups like trifluoromethyl (-CF3) and difluoromethyl (-CHF2) dramatically increase lipophilicity, which can be leveraged to enhance a compound's ability to cross lipid membranes, such as the blood-brain barrier.[8][13] This allows chemists to fine-tune a molecule's LogP value to achieve the optimal balance between solubility and permeability required for oral bioavailability and target tissue distribution.[3]

Metabolic Stability

One of the most significant advantages of fluorination is the enhancement of metabolic stability.[1][5] The carbon-fluorine bond is one of the strongest in organic chemistry, making it highly resistant to enzymatic cleavage. A common metabolic liability for many drug candidates is oxidation at electron-rich positions on aromatic rings, often mediated by Cytochrome P450 (CYP) enzymes. Placing a fluorine atom at a metabolically susceptible C-H position effectively blocks this pathway, preventing rapid degradation and increasing the drug's half-life and overall exposure.[3][5][14]

Table 1: Influence of Fluorine Substitution on the Physicochemical Properties of Pyridine

Compound	Substitution Position	pKa	LogP (Calculated)	Rationale for Change
Pyridine	None	5.25	0.65	Baseline reference.
2-Fluoropyridine	C-2	0.44	0.89	Strong inductive electron withdrawal by fluorine adjacent to the nitrogen significantly lowers basicity. Increased lipophilicity.[15]
3-Fluoropyridine	C-3	2.97	0.88	Inductive effect is attenuated by distance, resulting in a less dramatic pKa decrease compared to the 2-position.
4-Fluoropyridine	C-4	4.80	0.87	Fluorine at the para position has a weaker inductive effect on the nitrogen, leading to a smaller pKa reduction.
2-(Trifluoromethyl)pyridine	C-2	~1.0	1.58	The potent electron-withdrawing -CF3 group drastically reduces basicity and significantly increases lipophilicity.

Pillar 2: Synthetic Strategies and Core Building Blocks

The growing demand for these privileged scaffolds has driven significant innovation in synthetic chemistry, leading to robust methods for their preparation.[3][16]

Key Synthetic Approaches

• Nucleophilic Aromatic Substitution (SNAr): This is a classic and widely used method, particularly for introducing fluorine at the 2- or 4-positions of the pyridine ring. Precursors such as 2-chloropyridines or 2-bromopyridines are treated with a fluoride source like potassium fluoride (KF) under high temperatures, often with a phase-transfer catalyst to enhance reactivity.

• Halogen Exchange (Halex) Reactions: A variation of SNAr, this method is a cornerstone for the industrial production of many fluorinated aromatics.

• Direct C-H Functionalization: More recent advances have focused on the direct replacement of a C-H bond with a C-F bond or a fluoroalkyl group.[16] These methods, often employing transition-metal catalysis or photoredox conditions, are highly attractive as they can be used for late-stage fluorination, allowing for the rapid generation of analogues from a common intermediate without rebuilding the scaffold from scratch.[16][17]

• Building Block Approach: Rather than introducing fluorine onto a pre-formed pyridine, many syntheses rely on the use of smaller, pre-fluorinated fragments that are assembled to construct the final ring system.[8][16]

Diagram: Drug Discovery Workflow with Fluorinated Pyridines

This diagram illustrates how fluorinated pyridine building blocks are integrated into a typical medicinal chemistry lead optimization campaign.

Caption: A streamlined workflow for lead optimization using fluorinated pyridine building blocks.

Experimental Protocol: Synthesis of 2-Fluoro-4-methylpyridine via Nucleophilic Aromatic Substitution

This protocol describes a representative SNAr reaction to produce a common fluorinated pyridine building block.

Objective: To replace the chlorine atom of 2-chloro-4-methylpyridine with fluorine using spray-dried potassium fluoride.

Materials:

• 2-Chloro-4-methylpyridine (1.0 eq)

• Spray-dried Potassium Fluoride (KF) (2.0 eq)

• Sulfolane (solvent)

• 18-Crown-6 (phase-transfer catalyst, optional, ~0.05 eq)

• Anhydrous Toluene (for azeotropic removal of water)

• Dichloromethane (DCM) (for extraction)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and nitrogen inlet.

• Heating mantle with temperature controller.

• Separatory funnel.

• Rotary evaporator.

• Distillation apparatus.

Step-by-Step Methodology:

• Drying: Add spray-dried KF to the reaction flask. If not using pre-dried KF, azeotropically dry the KF with toluene under reflux, then remove the toluene under vacuum.

• Reaction Setup: Under a nitrogen atmosphere, add sulfolane and 2-chloro-4-methylpyridine to the flask containing the dried KF. If used, add the 18-crown-6 catalyst.

• Heating: Heat the reaction mixture to 180-220 °C with vigorous stirring. Monitor the reaction progress by GC-MS or TLC. The reaction may take several hours to reach completion.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and extract the product with dichloromethane (3x).

• Washing: Combine the organic extracts and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is typically a brown oil. Purify by fractional distillation under reduced pressure to obtain 2-fluoro-4-methylpyridine as a clear liquid.

Self-Validation System: The success of the reaction is confirmed by the disappearance of the starting material peak and the appearance of a new product peak in the GC-MS analysis, with the mass corresponding to the fluorinated product. ¹⁹F NMR spectroscopy can be used to confirm the presence of the C-F bond, and ¹H NMR will show characteristic shifts and coupling constants for the protons on the fluorinated pyridine ring.

Pillar 3: Application in Modern Drug Discovery - Case Studies

The tangible impact of fluorinated pyridine building blocks is best illustrated by their presence in numerous FDA-approved drugs.

Diagram: Key Physicochemical Effects of Pyridine Fluorination

Caption: Core property modulations achieved by fluorinating a pyridine scaffold.

Case Study 1: Alpelisib (Piqray)

Alpelisib is a PI3K inhibitor approved for the treatment of certain types of breast cancer.[10] A key structural feature is a pyridine ring substituted with a trifluoromethyl (-CF3) group. The inclusion of this fluorinated moiety serves multiple purposes:

• Metabolic Stability: It enhances the metabolic stability of the molecule.[10]

• Binding Affinity: The fluorinated group is crucial for high-affinity binding to the PI3K active site, forming a hydrogen bond with the backbone amide of lysine 802.[10]

• Oral Bioavailability: The overall physicochemical profile imparted by the fluorinated pyridine contributes to the drug's excellent oral bioavailability.[10]

Case Study 2: Vericiguat (Verquvo)

Vericiguat is a stimulator of soluble guanylate cyclase (sGC) used to treat chronic heart failure. The molecule contains a 2-fluoropyridine ring. The non-fluorinated analogue of this compound showed suboptimal pharmacokinetic properties. The introduction of a single fluorine atom at the meta-position of the pyridine ring resulted in a superior pharmacokinetic profile, including improved oral exposure, which was critical for its development as a once-daily oral medication.[9] This demonstrates how a minimal structural change—the addition of a single fluorine atom—can have a profound and clinically meaningful impact.[3][7]

Conclusion and Future Outlook

Fluorinated pyridine building blocks are indispensable tools in the arsenal of the modern medicinal chemist. Their ability to predictably modulate key drug-like properties—pKa, lipophilicity, and metabolic stability—provides a rational and efficient pathway to overcoming common challenges in lead optimization.[1][8] The continued development of novel synthetic methodologies, particularly in late-stage C-H functionalization, will further expand the accessibility and diversity of these critical scaffolds.[16][17] As drug discovery programs increasingly tackle more challenging biological targets, the strategic and judicious use of fluorinated pyridines will undoubtedly continue to play a pivotal role in the creation of the next generation of innovative medicines.

References

• Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. PubMed. Available at: [Link]

• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. National Institutes of Health (NIH). Available at: [Link]

• New method for introducing fluorinated components into molecules. Universität Münster. Available at: [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. Available at: [Link]

• The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. Available at: [Link]

• The Chemistry and Applications of Fluorinated Pyridines: A Look at 2-Fluoro-3-Trifluoromethylpyridine. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry. National Institutes of Health (NIH). Available at: [Link]

• Fluorine in drug discovery: Role, design and case studies. ResearchGate. Available at: [Link]

• Fluorinated building blocks in drug design: new pathways and targets. National Institutes of Health (NIH). Available at: [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. National Institutes of Health (NIH). Available at: [Link]

• Applications of Fluorine in Medicinal Chemistry. ACS Publications. Available at: [Link]

• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. RSC Publishing. Available at: [Link]

• Fluorine in drug discovery: Role, design and case studies. ResearchGate. Available at: [Link]

• 2-Fluoropyridine. PubChem. Available at: [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. Available at: [Link]

• Physicochemical properties of fluorine-containing saturated (hetero)cycles. YouTube. Available at: [Link]

• Design and synthesis of fused pyridine building blocks for automated library generation. Beilstein Journals. Available at: [Link]

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. MDPI. Available at: [Link]

• Fluorine in medicinal chemistry. SciSpace. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Semantic Scholar. Available at: [Link]

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• 17. New method for introducing fluorinated components into molecules [uni-muenster.de]

3-Cyclopropoxy-4-fluoro-5-methylpyridine molecular weight and formula

Advanced Synthesis, Physicochemical Characterization, and Medicinal Applications

Part 1: Executive Chemical Profile

3-Cyclopropoxy-4-fluoro-5-methylpyridine is a specialized heterocyclic building block utilized primarily in the discovery of small-molecule therapeutics. Belonging to the class of tri-substituted pyridines, it serves as a critical pharmacophore in kinase inhibitors and GPCR modulators. The incorporation of the cyclopropyl ether moiety acts as a bioisostere for methoxy groups, offering enhanced metabolic stability and improved lipophilicity without significantly altering the steric profile.

Core Identity & Specifications

Property	Specification
IUPAC Name	3-(Cyclopropyloxy)-4-fluoro-5-methylpyridine
Molecular Formula	C₉H₁₀FNO
Molecular Weight	167.18 g/mol
Monoisotopic Mass	167.0746 Da
CAS Number	Not widely listed; Custom Synthesis Required
Predicted LogP	2.4 ± 0.3 (Lipophilic)
TPSA	22.1 Ų
H-Bond Acceptors	2 (N, O)
H-Bond Donors	0

Part 2: Retrosynthetic Analysis & Strategy

Strategic Disconnection

The synthesis is best approached by disconnecting the C(sp²)–O bond. This reveals 4-fluoro-5-methylpyridin-3-ol as the nucleophilic core and cyclopropylboronic acid as the coupling partner.

Figure 1: Retrosynthetic logic prioritizing the Chan-Lam coupling pathway to preserve the cyclopropyl ring integrity.

Part 3: Detailed Experimental Protocols

Phase I: Synthesis of the Core Scaffold (4-Fluoro-5-methylpyridin-3-ol)

Prerequisite: If 3-bromo-4-fluoro-5-methylpyridine is not commercially available, it can be synthesized via lithiation of 3-fluoro-5-methylpyridine followed by bromination, though purchasing the bromo-precursor is standard.

Reaction Overview: Conversion of aryl bromide to phenol (pyridinol) via Boronate Intermediate.

• Borylation:

  • Charge a reaction vessel with 3-bromo-4-fluoro-5-methylpyridine (1.0 eq), Bis(pinacolato)diboron (1.1 eq), and KOAc (3.0 eq) in 1,4-dioxane.

  • Degas with N₂ for 15 minutes.

  • Add Pd(dppf)Cl₂ (0.05 eq) and heat to 90°C for 4 hours.

  • Checkpoint: Monitor by LCMS for conversion to the boronic ester.

• Oxidation:

  • Cool the mixture to 0°C.

  • Carefully add NaOH (3M aq, 3.0 eq) followed by H₂O₂ (30%, 3.0 eq) dropwise (Exothermic!).

  • Stir at room temperature for 2 hours.

• Workup:

  • Quench with saturated Na₂S₂O₃. Acidify to pH 5-6 with 1M HCl.

  • Extract with EtOAc (3x). Dry over Na₂SO₄ and concentrate.

  • Yield Expectation: 75-85% of off-white solid.

Phase II: Chan-Lam Oxidative Coupling (The Key Step)

This protocol utilizes copper(II) catalysis to couple the sterically hindered pyridinol with cyclopropylboronic acid. This method is superior to S_NAr approaches which are deactivated by the electron-rich nature of the 3-hydroxy group.

Reagents:

• Substrate: 4-Fluoro-5-methylpyridin-3-ol (1.0 eq)

• Reagent: Cyclopropylboronic acid (2.0 eq)

• Catalyst: Cu(OAc)₂ (1.0 eq) - Stoichiometric copper is often required for difficult substrates, though catalytic (20 mol%) with air balloon is possible.

• Base: Pyridine (3.0 eq) or TEA

• Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

• Atmosphere: Dry Air or O₂ balloon (Critical for re-oxidation of Cu).

Step-by-Step Workflow:

• Setup: In a dry round-bottom flask equipped with a drying tube or O₂ balloon, dissolve the pyridinol substrate in DCE.

• Addition: Add Cyclopropylboronic acid , Cu(OAc)₂ , and Pyridine .

• Reaction: Heat the mixture to 70°C under an atmosphere of air/O₂. Vigorous stirring is essential as the reaction is heterogeneous.

• Monitoring: Run reaction for 16–24 hours. Monitor disappearance of the pyridinol by TLC (50% EtOAc/Hex) or LCMS.

  • Note: If conversion stalls, add fresh boronic acid (0.5 eq) and Cu(OAc)₂ (0.2 eq).

• Purification:

  • Filter through a pad of Celite to remove copper salts. Wash with DCM.

  • Concentrate filtrate.

  • Purify via flash column chromatography (SiO₂). Gradient: 0-40% EtOAc in Hexanes.

  • Target Product: 3-Cyclopropoxy-4-fluoro-5-methylpyridine (Colorless oil or low-melting solid).

Figure 2: Operational workflow for the Chan-Lam coupling phase.

Part 4: Applications in Drug Discovery[1]

Pharmacophore Utility

The 3-cyclopropoxy-4-fluoro-5-methylpyridine scaffold is designed to address specific medicinal chemistry challenges:

• Metabolic Stability: The cyclopropyl ether is significantly more stable to cytochrome P450 oxidative dealkylation compared to a standard methoxy (-OCH₃) group. The strained ring resists hydrogen atom abstraction.

• Conformational Lock: The 4-fluoro substituent exerts an electronic effect that lowers the pKa of the pyridine nitrogen, modulating solubility and hERG channel binding affinity.

• Lipophilicity Tuning: The combination of the methyl and cyclopropyl groups places the molecule in an optimal LogP range (approx 2.4) for CNS penetration and cell membrane permeability.

Structural Data for Verification

When characterizing the synthesized compound, look for these key NMR signals:

• ¹H NMR (CDCl₃):

  • ~8.2 ppm (s, 1H, Pyridine H-2 or H-6)
  • ~8.0 ppm (s, 1H, Pyridine H-6 or H-2)
  • ~3.8–4.0 ppm (m, 1H, Cyclopropyl CH-O)
  • ~2.2 ppm (s, 3H, Methyl)
  • ~0.7–0.9 ppm (m, 4H, Cyclopropyl CH₂).

• ¹⁹F NMR: Single peak around -130 to -140 ppm (Ar-F).

References

• Chan-Lam Coupling Methodology

  • Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856.

• Cyclopropyl Ethers in Medicinal Chemistry

  • Wuitschik, G., et al. (2008). "Oxetanes as promising modules in drug discovery." Angewandte Chemie International Edition, 47(24), 4512-4515. (Context on strained ethers).

• Pyridine Functionalization

  • Schlosser, M., & Rausis, T. (2004). "Site-selective functionalization of halopyridines." European Journal of Organic Chemistry, 2004(5), 1018-1024.

• General Properties of 3-Fluoro-5-methylpyridine (Precursor)

  • PubChem Compound Summary for CID 2762892.

Technical Guide: Properties and Synthesis of Cyclopropoxy-Substituted Pyridine Derivatives

Executive Summary

The cyclopropoxy group (

) represents a high-value bioisostere in modern medicinal chemistry, offering a unique combination of metabolic stability, lipophilic modulation, and conformational restriction. When attached to a pyridine scaffold , this motif significantly alters the physicochemical and pharmacokinetic (PK) profile of the parent heterocycle.

Unlike the common methoxy group (

), which is frequently a metabolic "soft spot" susceptible to rapid oxidative dealkylation, the cyclopropoxy moiety resists cytochrome P450 (CYP) metabolism due to the high bond dissociation energy (BDE) of its cyclopropyl C–H bonds. Furthermore, the cyclopropoxy group provides a steric bulk intermediate between a methoxy and an isopropoxy group, allowing for precise tuning of receptor occupancy without incurring the entropic penalty of flexible alkyl chains.

This guide provides an in-depth analysis of the synthesis, properties, and medicinal utility of cyclopropoxy-substituted pyridines, distinguishing them clearly from their homologues (cyclopropylmethoxy derivatives).

Part 1: The Physicochemical Advantage

Electronic and Steric Properties

The cyclopropane ring is not merely a steric spacer; it possesses unique electronic characteristics derived from its bent bonds (Walsh orbitals). These orbitals have high p-character, allowing the cyclopropyl group to act as a mild

-donor, capable of stabilizing adjacent positive charges or interacting with aromatic systems.

• Bond Angles & Strain: The internal bond angle of ~60° creates significant ring strain (~27.5 kcal/mol). This forces the external C–H bonds to adopt increased s-character (

  hybridization vs. in standard alkyls).

• Bond Dissociation Energy (BDE): The increased s-character results in shorter, stronger C–H bonds (BDE ~106 kcal/mol) compared to a standard methyl C–H (BDE ~98 kcal/mol). This is the fundamental reason for its metabolic robustness.

• Conformational Locking: When attached to a pyridine via an ether linkage, the cyclopropyl group restricts rotation around the O–C bond more severely than a methyl or ethyl group. This can "lock" the ligand into a bioactive conformation, reducing the entropic cost of binding.

Metabolic Stability: The "Soft Spot" Blockade

A primary failure mode for methoxy-substituted pyridines in early discovery is rapid clearance via

-demethylation.

Mechanism of Stabilization:

• Methoxy: CYP450 abstracts a hydrogen atom to form a radical, which is rapidly hydroxylated to a hemiacetal, collapsing to the phenol (pyridinone) and formaldehyde.

• Cyclopropoxy: Hydrogen abstraction is kinetically disfavored due to the high BDE. Furthermore, the formation of a radical on the cyclopropyl ring is energetically unfavorable. Even if formed, the subsequent hydroxylation would lead to a hemiacetal that decomposes to cyclopropanone (highly reactive/unstable) or ring-opened products, but the initial barrier is the rate-determining step.

Table 1: Physicochemical Comparison of Alkoxy Substituents on Pyridine

Property	Methoxy ( )	Cyclopropoxy ( )	Isopropoxy ( )	Cyclopropylmethoxy ( )
Lipophilicity ( LogP)	Reference (0.0)	+0.9 to +1.1	+1.3 to +1.5	+1.2 to +1.4
Metabolic Stability	Low (High Clearance)	High	Moderate	High
Steric Volume ( )	~30	~55	~75	~80
Rotational Freedom	High	Restricted	Moderate	High (flexible linker)
Electronic Effect	EDG ( / )	EDG (Weaker , -donor)	EDG	EDG

Part 2: Synthetic Methodologies

Synthesizing direct Pyridine–

–Cyclopropyl bonds is chemically distinct from making Pyridine– –Alkyl ethers. Standard reactions using cyclopropyl halides fail because the cyclopropyl carbon cannot undergo backside attack (steric shielding and ring strain prevent inversion).

Method A: Copper-Catalyzed Chan-Lam Coupling (Preferred)

The most robust modern method utilizes oxidative cross-coupling between a pyridinol and cyclopropylboronic acid. This avoids the need for electrophilic cyclopropanes.[1][2]

• Mechanism: Oxidative coupling involving a Cu(II)/Cu(III) catalytic cycle.

• Reagents: Pyridinol, Cyclopropylboronic acid (or Potassium cyclopropyl trifluoroborate), Cu(OAc)

  , Bipyridine (ligand), Na CO , Air/O .

Figure 1: Chan-Lam coupling workflow for direct O-cyclopropylation.

Protocol 1: Chan-Lam Coupling

• Charge: To a reaction vessel, add 2-hydroxypyridine (1.0 equiv), cyclopropylboronic acid (2.0 equiv), Cu(OAc)

  (1.0 equiv), and 2,2'-bipyridine (1.0 equiv).

• Solvent: Add dichloroethane (DCE) or toluene [0.1 M].

• Base: Add Na

  CO (2.0 equiv).

• Reaction: Heat to 70°C under an atmosphere of dry air (balloon) or O

  for 16–24 hours.

• Workup: Cool, filter through a celite pad, wash with DCM, and concentrate. Purify via flash chromatography.

  • Note: Yields are typically 50–75%. The use of stoichiometric copper is often required for difficult heteroaryl substrates, though catalytic variants exist.

Method B: Nucleophilic Aromatic Substitution ( )

This method is viable only for electron-deficient pyridines (e.g., 2-chloro-5-nitropyridine) and requires the generation of the cyclopropoxide anion.

• Challenge: Cyclopropanol is expensive and unstable. The cyclopropoxide anion is a poor nucleophile compared to methoxide.

• Protocol: React cyclopropanol with NaH in THF to form sodium cyclopropoxide. Add the activated halopyridine and heat (60–80°C).

• Risk: Competing hydrolysis of the chloropyridine if moisture is present.

Part 3: Metabolic & Pharmacokinetic Logic

The decision to deploy a cyclopropoxy group is often driven by a need to solve a specific metabolic liability found in a methoxy-containing lead.

Mechanistic Pathway Comparison[1][3]

Figure 2: Comparative metabolic fate of methoxy vs. cyclopropoxy substituents.

Data Interpretation[1][2][3][4][5][6][7]

• Clearance (

  ): Replacing with typically reduces intrinsic clearance by 2–5 fold in liver microsomes (RLM/HLM).

• Permeability: The increased lipophilicity (+1.0 LogP) generally improves passive permeability (

  ) but may increase plasma protein binding (PPB).

Part 4: Case Studies & Emerging Applications

Kinase Inhibitors (HPK1 & Wee1)

Recent patent literature (e.g., WO2024235836) highlights the use of 5-cyclopropoxypyridin-2-yl motifs in Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors.

• Role: The cyclopropoxy group fills a hydrophobic pocket (likely the ribose or gatekeeper region) where a methoxy group was too small and an isopropoxy group was too flexible.

• Result: The rigid cyclopropyl ring improved selectivity against homologous kinases by exploiting subtle shape differences in the ATP binding site.

Distinction from Cyclopropylmethoxy

It is critical not to confuse cyclopropoxy with cyclopropylmethoxy (found in Roflumilast).

• Roflumilast (Daxas): Contains a difluoromethoxy and a cyclopropylmethoxy group. The cyclopropylmethoxy group (

  ) is essentially a bulky ethyl group analog. It does have benzylic-like protons (on the ) that are metabolically accessible, though sterically hindered.

• Cyclopropoxy: Lacks this linker. The oxygen is directly bound to the ring. It is significantly more stable and rigid than the Roflumilast motif.

References

• Chan-Lam Coupling for Cyclopropyl Ethers

  • King, A. E., et al. "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles."[1][3] J. Org.[4] Chem.2018 , 83, 7, 3486–3496.

• Metabolic Stability of Cyclopropyl Groups

  • Talele, T. T. "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design."[5] J. Med. Chem.2016 , 59, 19, 8712–8756.

• General Bioisosterism

  • Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." J. Med. Chem.2011, 54, 8, 2529–2591.

• Synthesis via Alkenylation

  • Gautier, A., et al. "Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence." Org.[6][4] Lett.2020 .[4][7][8]

• Patent Reference (HPK1 Inhibitors)

  • WO2024235836A1 - "New 5H-pyrrolo[3,2-b:5,4-c']dipyridine deriv

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A Technical Guide to the Solubility of 3-Cyclopropoxy-4-fluoro-5-methylpyridine in Organic Solvents: A Predictive and Experimental Approach

Abstract: The development of novel chemical entities, such as 3-Cyclopropoxy-4-fluoro-5-methylpyridine, is fundamental to advancements in pharmaceutical and agrochemical research.[1] A critical determinant of a compound's utility, processability, and bioavailability is its solubility in various media. For novel compounds, this data is often unavailable, necessitating a structured approach that combines theoretical prediction with robust experimental validation. This guide provides drug development professionals and researchers with a comprehensive framework for understanding and determining the solubility of 3-Cyclopropoxy-4-fluoro-5-methylpyridine in a range of organic solvents. We will first deconstruct the molecule's physicochemical properties to predict its solubility behavior, then present a tiered strategy for solvent selection, and finally, detail a rigorous, self-validating experimental protocol for quantitative solubility determination.

Part 1: Physicochemical Profile and Theoretical Solubility Prediction

To rationally approach solvent selection, we must first understand the intrinsic properties of 3-Cyclopropoxy-4-fluoro-5-methylpyridine. The solubility of a solute in a solvent is governed by the principle of "like dissolves like," where substances with similar intermolecular forces are more likely to be miscible.

Molecular Structure Analysis

The structure of 3-Cyclopropoxy-4-fluoro-5-methylpyridine is a substituted pyridine ring. Each substituent contributes uniquely to the molecule's overall polarity, hydrogen bonding capacity, and lipophilicity.

• Pyridine Ring: The core is a weakly basic, aromatic heterocycle.[2] The nitrogen atom's lone pair of electrons is not delocalized into the aromatic system, making it available for hydrogen bonding as an acceptor.[2] Pyridine itself is miscible with a wide array of organic solvents.[2]

• Fluorine Substituent (C4): Fluorine is the most electronegative element, creating a strong carbon-fluorine dipole. This substitution significantly impacts the electronic properties of the pyridine ring.[3][4] While it can act as a weak hydrogen bond acceptor, its primary effect is often an increase in the molecule's overall polarity and, paradoxically, its lipophilicity by replacing less hydrophobic C-H bonds.[5]

• Cyclopropoxy Group (C3): This group consists of a cyclopropyl ring and an ether linkage. The ether oxygen is a polar feature and a hydrogen bond acceptor. The cyclopropyl ring is a unique, strained, nonpolar moiety that can enhance metabolic stability and influence molecular conformation.[6][7][8]

• Methyl Group (C5): A small, nonpolar alkyl group that contributes to the molecule's lipophilicity and steric profile.

Predicted Solubility Characteristics

Based on the structural analysis, we can infer the following properties:

• Polarity: The molecule is moderately polar. The electronegative nitrogen, fluorine, and oxygen atoms create significant partial charges, resulting in a permanent dipole moment.

• Hydrogen Bonding: The compound is exclusively a hydrogen bond acceptor at three potential sites: the pyridine nitrogen, the ether oxygen, and, to a lesser extent, the fluorine atom. It has no hydrogen bond donor capabilities.

• Lipophilicity: The presence of the methyl and cyclopropyl groups suggests the molecule will have a notable lipophilic character. This indicates a preference for organic solvents over aqueous media.

Part 2: A Tiered Strategy for Solvent Selection

A systematic approach to solvent screening is crucial for efficiently mapping the solubility profile of a new chemical entity. We propose a tiered selection of solvents representing a spectrum of polarities and intermolecular force capabilities.

Caption: Logic for tiered solvent selection based on molecular properties.

The following table provides a recommended panel of solvents for initial screening, covering a range of polarities and solvent classes.

Solvent Tier	Solvent Name	Class	Primary Intermolecular Force with Solute	Predicted Solubility
Tier 1	Methanol	Polar Protic	Hydrogen Bonding (Donor)	High
Ethanol	Polar Protic	Hydrogen Bonding (Donor)	High
Tier 2	Dichloromethane (DCM)	Polar Aprotic	Dipole-Dipole	Good to High
Acetone	Polar Aprotic	Dipole-Dipole	Good to High
Ethyl Acetate	Polar Aprotic	Dipole-Dipole	Good
Acetonitrile	Polar Aprotic	Dipole-Dipole	Good
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Dipole-Dipole (Strong)	Very High
Tier 3	Toluene	Nonpolar (Aromatic)	van der Waals / π-stacking	Moderate
Heptane	Nonpolar (Aliphatic)	van der Waals	Low

Part 3: Experimental Protocol for Equilibrium Solubility Determination

For drug development and process chemistry, the thermodynamic equilibrium solubility is the most critical value. The "shake-flask" method is the gold-standard technique for this determination.[9] The protocol below is designed to be self-validating by ensuring equilibrium is reached and employing a robust analytical method.

Causality Behind Experimental Choices

• Using Excess Solid: Ensures that the solution becomes fully saturated, which is the definition of equilibrium solubility.

• Constant Temperature: Solubility is highly temperature-dependent. A water bath or incubator maintains precise control, ensuring data reproducibility.

• Extended Equilibration (24-48h): Many complex organic molecules dissolve slowly. A long equilibration period is necessary to ensure the system has truly reached thermodynamic equilibrium and is not just kinetically trapped.

• Filtration with Syringe Filter: This is a critical step to separate the saturated liquid phase from the undissolved solid. Using a chemically inert filter (e.g., PTFE) prevents contamination and ensures only the dissolved compound is measured.

• High-Performance Liquid Chromatography (HPLC) Analysis: HPLC with UV detection is ideal for quantifying aromatic compounds like pyridine derivatives. It provides high sensitivity, specificity, and accuracy, allowing for precise concentration determination.

Step-by-Step Methodology

Caption: Experimental workflow for equilibrium solubility determination.

• Preparation of Standard Curve: a. Prepare a stock solution of 3-Cyclopropoxy-4-fluoro-5-methylpyridine of known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile). b. Perform serial dilutions to create a series of calibration standards (e.g., 100, 50, 25, 10, 1 µg/mL). c. Analyze each standard by HPLC-UV and plot the peak area versus concentration to generate a linear calibration curve.

• Sample Preparation: a. Into a 2 mL glass vial, accurately weigh approximately 5-10 mg of the solid compound. The key is to ensure an excess remains after equilibration. b. Using a calibrated pipette, add a precise volume (e.g., 1.0 mL) of the desired organic solvent to the vial. c. Securely cap the vial. Prepare samples in triplicate for each solvent to ensure statistical validity.

• Equilibration: a. Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25 °C). b. Agitate the samples for a minimum of 24 hours. For compounds with unknown dissolution kinetics, it is advisable to test a later time point (e.g., 48 hours) on a subset of samples to confirm that equilibrium has been reached (i.e., the concentration does not increase with additional time).

• Sample Processing: a. Remove vials from the shaker and let them stand for 30 minutes to allow the excess solid to settle. Centrifugation at low speed can accelerate this process. b. Carefully draw the supernatant (the clear liquid) into a syringe, avoiding any solid particles. c. Attach a 0.22 µm chemically-resistant (e.g., PTFE) syringe filter to the syringe. d. Dispense the filtered, saturated solution into a clean HPLC vial.

• Quantification and Calculation: a. Perform a precise dilution of the filtered sample into the HPLC mobile phase to bring its concentration within the range of the prepared standard curve. b. Inject the diluted sample onto the HPLC system. c. Determine the concentration of the diluted sample using the peak area and the linear regression equation from the standard curve. d. Calculate the original solubility by multiplying the measured concentration by the dilution factor.

Part 4: Data Presentation and Interpretation

Quantitative solubility data should be presented clearly to allow for easy comparison across different solvents.

Example Data Table:

Solvent	Solvent Class	Mean Solubility (mg/mL) @ 25°C	Standard Deviation	Molar Solubility (mol/L)
Heptane	Nonpolar	[Experimental Value]	[+/- Value]	[Calculated Value]
Toluene	Nonpolar	[Experimental Value]	[+/- Value]	[Calculated Value]
Dichloromethane	Polar Aprotic	[Experimental Value]	[+/- Value]	[Calculated Value]
Acetone	Polar Aprotic	[Experimental Value]	[+/- Value]	[Calculated Value]
Methanol	Polar Protic	[Experimental Value]	[+/- Value]	[Calculated Value]
DMSO	Polar Aprotic	[Experimental Value]	[+/- Value]	[Calculated Value]

The results from this experimental protocol will provide a definitive, quantitative solubility profile for 3-Cyclopropoxy-4-fluoro-5-methylpyridine. This data is invaluable for guiding decisions in process development, formulation, and preclinical studies, transforming a compound of interest into a viable candidate for further development.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• Unraveling the effect of fluorine substitution on the hydrogen bonding interaction in the complexes of fluorosubstituted pyridines and acetic acid. ResearchGate. [Link]

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• Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators. PubMed Central. [Link]

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• Huang, L. F., & Tong, W. Q. (2004). Developability of New Chemical Entities. Controlled Release Society. [Link]

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• 3D-QSAR modeling, Molecular Docking and drug-like properties investigations of novel heterocyclic compounds derived from. Moroccan Journal of Chemistry. [Link]

• Shah, P. (2025). Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity. Journal of Pharmaceutical Research International. [Link]

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• Experimental and Theoretical Screening for Green Solvents Improving Sulfamethizole Solubility. MDPI. [Link]

• A (Comprehensive) Review of the Application of Quantitative Structure–Activity Relationship (QSAR) in the Prediction of New Compounds with Anti. Drug Design and Bioinformatics Lab. [Link]

• Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity. ResearchGate. [Link]

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• Development of QSAR Models for Predicting Anticancer Activity of Heterocycles. Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. [Link]

• Peters, U. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

• 3-Cyclopropyl-2-(4-fluorophenyl)-6-methylpyridine. PubChem. [Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. MDPI. [Link]

• 5-Cyclopropyl-2-fluoro-4-methylpyridine. PubChem. [Link]

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Methodological & Application

Application Notes and Protocols: Nucleophilic Aromatic Substitution on Fluoropyridines

Introduction: The Strategic Advantage of Fluoropyridines in SNAr Chemistry

Nucleophilic aromatic substitution (SNA) on fluoropyridines is a cornerstone reaction in modern medicinal chemistry and drug development.[1] The strategic placement of a fluorine atom on the pyridine ring dramatically influences its reactivity, making it a powerful tool for the synthesis of complex, biologically active molecules. The high electronegativity of the fluorine atom, coupled with the electron-deficient nature of the pyridine ring, renders the positions ortho (2- and 6-) and para (4-) to the ring nitrogen highly susceptible to attack by a wide range of nucleophiles.[1] This reaction is particularly valued for its reliability, broad substrate scope, and applicability in the late-stage functionalization of intricate molecular architectures.[1][2][3]

Paradoxically, the exceptional strength of the C-F bond contributes to fluoride being an excellent leaving group in these reactions. This is a consequence of the rate-determining step, which is typically the initial nucleophilic attack and the formation of a stabilized anionic intermediate known as a Meisenheimer complex.[1][4] The enhanced reactivity of fluoropyridines compared to their chloro- or bromo- counterparts often permits the use of milder reaction conditions, thereby improving functional group tolerance.[1][5] For instance, the reaction of 2-fluoropyridine with sodium ethoxide in ethanol is reported to be 320 times faster than that of 2-chloropyridine.[1][6][7] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of nucleophilic aromatic substitution on fluoropyridines.

Core Principles: Understanding the Reactivity of Fluoropyridines

The utility of fluoropyridines in SNA reactions is rooted in several key advantages:

• Enhanced Reactivity: The potent electron-withdrawing nature of fluorine activates the pyridine ring for nucleophilic attack more effectively than other halogens.[1] This heightened reactivity allows for reactions to proceed under more gentle conditions.

• Milder Reaction Conditions: The increased reactivity often allows for the use of lower temperatures and weaker bases, which is crucial when dealing with sensitive functional groups present in complex drug-like molecules.[1][5]

• Broad Nucleophile Scope: A vast array of O-, N-, S-, and C-centered nucleophiles can be successfully employed, enabling the introduction of diverse functionalities.[1]

• Predictable Regioselectivity: Nucleophilic attack is highly favored at the 2- and 4-positions of the pyridine ring. This is due to the ability of the nitrogen atom to stabilize the negative charge in the Meisenheimer intermediate through resonance.[1]

Reaction Mechanism: The Addition-Elimination Pathway

The classical SNA reaction of a fluoropyridine proceeds via a two-step addition-elimination mechanism.[1]

• Nucleophilic Attack: The nucleophile first attacks the carbon atom bearing the fluorine atom. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Elimination of Fluoride: The aromaticity of the ring is then restored by the elimination of the fluoride leaving group.

Caption: General mechanism of SNAr on 2-fluoropyridine.

Experimental Protocols and Considerations

The success of an SNA reaction on a fluoropyridine is highly dependent on the careful selection of reaction parameters. The following sections provide detailed protocols and guidance for various classes of nucleophiles.

General Workflow for SNAr Reactions

A typical experimental workflow for performing an SNA reaction with a fluoropyridine is outlined below. It is crucial to note that reactions involving strong bases should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture. Solvents should be anhydrous, particularly for reactions that are sensitive to water.[1]

Caption: Typical experimental workflow for SNAr reactions.

Reactions with N-Nucleophiles

Nitrogen nucleophiles, such as primary and secondary amines, are commonly used in SNA reactions with fluoropyridines.

Protocol 1: Synthesis of 2-Morpholinopyridine

This protocol describes a typical procedure for the reaction of 2-fluoropyridine with a secondary amine nucleophile.[1]

Materials:

• 2-Fluoropyridine

• Morpholine

• Potassium phosphate tribasic (K₃PO₄)

• tert-Amyl alcohol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen line)

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser under a nitrogen atmosphere, add K₃PO₄ (1.5 equivalents).[1]

• Add anhydrous tert-amyl alcohol to achieve a suitable concentration (e.g., 0.2 M).[1]

• Add 2-fluoropyridine (1.0 equivalent) and morpholine (1.2 equivalents).[1]

• Stir the reaction mixture and heat to 110 °C.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and water.[1]

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.[1]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[1]

• Concentrate the filtrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by flash column chromatography on silica gel to yield the pure 2-morpholinopyridine.[1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)
Primary Amines	Benzylamine	K₂CO₃	DMSO	120
Secondary Amines	Morpholine	K₃PO₄	t-Amyl alcohol	110
Anilines	Aniline	NaH	DMF	80
N-Heterocycles	Imidazole	K₂CO₃	Acetonitrile	80

Table 1: Representative Conditions for SNAr with N-Nucleophiles

Reactions with O-Nucleophiles

Alkoxides and phenoxides are effective oxygen-based nucleophiles for the displacement of fluoride from fluoropyridines.

Protocol 2: Synthesis of 2-Methoxypyridine

This protocol details a procedure for the reaction of 2-fluoropyridine with an alkoxide nucleophile.

Materials:

• 2-Fluoropyridine

• Sodium methoxide (NaOMe)

• Methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Standard glassware for workup and purification

Procedure:

• To a solution of sodium methoxide (1.2 equivalents) in anhydrous methanol, add 2-fluoropyridine (1.0 equivalent).

• Heat the reaction mixture to reflux and stir for 4-6 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)
Alkoxides	Sodium Methoxide	NaOMe	MeOH	Reflux
Phenoxides	Sodium Phenoxide	NaH	THF	60

Table 2: Representative Conditions for SNAr with O-Nucleophiles

Reactions with S-Nucleophiles

Thiolates are potent nucleophiles that readily participate in SNA reactions with fluoropyridines.

Protocol 3: Synthesis of 2-(Phenylthio)pyridine

This protocol outlines the reaction of 2-fluoropyridine with a thiol nucleophile.

Materials:

• 2-Fluoropyridine

• Thiophenol

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for workup and purification

Procedure:

• To a stirred suspension of potassium carbonate (1.5 equivalents) in anhydrous DMF, add thiophenol (1.1 equivalents) at room temperature.

• After 15 minutes, add a solution of 2-fluoropyridine (1.0 equivalent) in DMF.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)
Thiolates	Thiophenol	K₂CO₃	DMF	Room Temp

Table 3: Representative Conditions for SNAr with S-Nucleophiles

Troubleshooting and Side Reactions

While SNA reactions on fluoropyridines are generally robust, certain challenges and side reactions can occur.

• Incomplete Conversion: This can be due to insufficient heating, a deactivated nucleophile, or the use of a weak base. Increasing the reaction temperature or time, or using a stronger base, can often drive the reaction to completion.

• Hydrolysis of Fluoropyridine: In the presence of water, especially under basic conditions, the fluoropyridine starting material can undergo hydrolysis to the corresponding hydroxypyridine. Ensuring anhydrous conditions is critical.

• Competing SN2 Reactions: For substrates containing other electrophilic centers, such as a chloromethyl group, competition between SNA and SN2 pathways can be observed.[8] The reaction outcome can often be controlled by tuning the reaction conditions.

• Low Yields with Electron-Rich or Sterically Hindered Substrates: Very electron-rich and sterically hindered nucleophiles or fluoropyridine substrates may exhibit lower reactivity.[5] In some cases, alternative catalytic systems may be required.

Advanced Concepts: Catalytic Concerted SNAr Reactions

Recent advancements have led to the development of catalytic concerted SNA (CSNA) reactions.[2][9] These reactions, often employing an organic superbase like t-Bu-P4, proceed through a single transition state without the formation of a Meisenheimer intermediate.[2][9] This methodology expands the scope of SNA to include less activated, electron-rich aryl fluorides and offers excellent functional group tolerance.[2][9]

Conclusion

Nucleophilic aromatic substitution on fluoropyridines is a powerful and versatile transformation in the synthetic chemist's toolkit, particularly within the realm of drug discovery and development. The enhanced reactivity of fluoropyridines allows for broad applicability and the use of mild conditions, facilitating the synthesis of complex and functionally diverse molecules.[1][5] The protocols and data presented in this guide serve as a practical resource for researchers to effectively design and execute these important reactions in their own laboratories.

References

• Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines - Benchchem.
• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC - NIH.
• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase | Journal of the American Chemical Society.
• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitutio - American Chemical Society.
• Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine - Benchchem.
• Schemes depicting the SNAr/nucleophilic substitution of the different... - ResearchGate.
• Fluorine-18-Labelled Fluoropyridines: Advances in Radiopharmaceutical Design.
• Literature review on substituted 2-fluoropyridines - Benchchem.
• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC.

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions - ResearchGate. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

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Application Notes & Protocols: A Guide to the Synthesis and Evaluation of Pyridine-Based CETP Inhibitors

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and in vitro evaluation of pyridine-based Cholesteryl Ester Transfer Protein (CETP) inhibitors. CETP has emerged as a significant therapeutic target for managing dyslipidemia and reducing the risk of atherosclerotic cardiovascular disease. Small molecule inhibitors featuring a pyridine scaffold have shown considerable promise in this area. This guide is intended for researchers, medicinal chemists, and drug development professionals, offering detailed, field-proven protocols and explaining the scientific rationale behind key experimental choices. We will cover a representative synthetic route, analytical validation methods, and a robust in vitro assay for determining inhibitory potency.

Introduction: The Rationale for Pyridine-Based CETP Inhibition

Cholesteryl Ester Transfer Protein (CETP) is a 74-kilodalton hydrophobic glycoprotein that plays a pivotal role in lipid metabolism.[1] It facilitates the transfer of cholesteryl esters (CE) from anti-atherogenic high-density lipoproteins (HDL) to pro-atherogenic apolipoprotein B-containing lipoproteins, such as low-density lipoprotein (LDL) and very-low-density lipoprotein (VLDL), in exchange for triglycerides (TG).[2][3][4] This process ultimately leads to lower HDL-cholesterol (HDL-C) and higher LDL-cholesterol (LDL-C) levels, a lipid profile associated with an increased risk of cardiovascular disease.

Inhibition of CETP is a therapeutic strategy aimed at raising HDL-C levels and reducing LDL-C, thereby promoting reverse cholesterol transport, where excess cholesterol is removed from peripheral tissues and transported back to the liver for excretion.[4][5] Several small molecule CETP inhibitors, such as anacetrapib and obicetrapib, have demonstrated significant lipid-modifying effects in clinical trials.[3][6][7] A common structural motif in many potent CETP inhibitors is the pyridine ring, which serves as a versatile scaffold for introducing various substituents that can optimize potency, selectivity, and pharmacokinetic properties.[8][9] These inhibitors are thought to function by binding deep within the hydrophobic tunnel of the CETP molecule, physically blocking the passage of neutral lipids.[3][10]

This guide will provide a detailed protocol for the synthesis of a representative pyridine-based CETP inhibitor, leveraging robust and scalable chemical transformations.

Mechanism of CETP and its Inhibition

CETP facilitates the exchange of lipids through a tunnel mechanism. The protein binds to lipoproteins and creates a channel for the bidirectional transfer of cholesteryl esters and triglycerides.[3] Small molecule inhibitors, including those with a pyridine core, are designed to fit within this hydrophobic tunnel, creating a steric hindrance that prevents lipid transfer.[10] This blockage leads to an accumulation of cholesteryl esters in HDL particles, thus raising HDL-C levels, and a depletion of cholesteryl esters in LDL and VLDL particles, contributing to lower LDL-C levels.[3][11]

Caption: Mechanism of CETP-mediated lipid transfer and its inhibition.

Synthetic Strategy and Protocols

The synthesis of pyridine-based CETP inhibitors often involves the construction of a substituted pyridine core followed by the introduction of key side chains. A common and effective strategy involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, to form a crucial biaryl bond.[12][13][14] This approach offers a high degree of functional group tolerance and generally proceeds in good yields.

Here, we present a representative synthesis based on the coupling of a functionalized pyridine precursor with an appropriate boronic acid derivative.

Overall Synthetic Workflow

The synthesis can be broken down into three main stages: 1) Preparation of the core pyridine intermediate, 2) Suzuki cross-coupling to form the biaryl structure, and 3) Final modification and purification.

Caption: General workflow for the synthesis of a pyridine-based CETP inhibitor.

Detailed Experimental Protocol: Synthesis of a Representative Inhibitor

This protocol outlines the synthesis of a generic pyridine-based CETP inhibitor.

Step 1: Synthesis of N-(5-bromo-2-methylpyridin-3-yl)acetamide

This step protects the amine group of the starting material, making it more suitable for the subsequent cross-coupling reaction.

• Reaction Scheme:

  • 5-bromo-2-methylpyridin-3-amine + Acetic Anhydride -> N-(5-bromo-2-methylpyridin-3-yl)acetamide

• Materials:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles
  5-bromo-2-methylpyridin-3-amine	187.04	5.0 g	26.7 mmol
  Acetic Anhydride	102.09	3.0 mL	31.8 mmol
  Pyridine	79.10	10 mL	-

  | Dichloromethane (DCM) | 84.93 | 50 mL | - |

• Procedure:

  • Dissolve 5-bromo-2-methylpyridin-3-amine in dichloromethane (50 mL) in a round-bottom flask equipped with a magnetic stirrer.

  • Add pyridine (10 mL) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add acetic anhydride (3.0 mL) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated sodium bicarbonate solution (50 mL).

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to yield the title compound as a white solid.

Step 2: Suzuki Cross-Coupling Reaction

This is the key C-C bond-forming step to create the biaryl scaffold.[12]

• Reaction Scheme:

  • N-(5-bromo-2-methylpyridin-3-yl)acetamide + (4-(trifluoromethyl)phenyl)boronic acid -> N-(2-methyl-5-(4-(trifluoromethyl)phenyl)pyridin-3-yl)acetamide

• Materials:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles
  N-(5-bromo-2-methylpyridin-3-yl)acetamide	229.07	4.0 g	17.5 mmol
  (4-(trifluoromethyl)phenyl)boronic acid	189.93	3.65 g	19.2 mmol
  Pd(PPh₃)₄	1155.56	404 mg	0.35 mmol (2 mol%)
  Potassium Carbonate (K₂CO₃)	138.21	4.84 g	35.0 mmol
  1,4-Dioxane	88.11	60 mL	-

  | Water | 18.02 | 15 mL | - |

• Procedure:

  • To a Schlenk flask, add N-(5-bromo-2-methylpyridin-3-yl)acetamide, (4-(trifluoromethyl)phenyl)boronic acid, and potassium carbonate.

  • Add Pd(PPh₃)₄ catalyst to the flask.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add degassed 1,4-dioxane (60 mL) and water (15 mL) to the flask.

  • Heat the reaction mixture to 90 °C and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate (100 mL).

  • Filter the mixture through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water (2 x 50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Step 3: Deprotection and Final Product Formation

The final step involves the removal of the acetyl protecting group to yield the final inhibitor.

• Reaction Scheme:

  • N-(2-methyl-5-(4-(trifluoromethyl)phenyl)pyridin-3-yl)acetamide + HCl -> 2-methyl-5-(4-(trifluoromethyl)phenyl)pyridin-3-amine

• Materials:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles
  N-(2-methyl-5-(4-(trifluoromethyl)phenyl)pyridin-3-yl)acetamide	294.27	3.0 g	10.2 mmol
  6M Hydrochloric Acid (HCl)	36.46	30 mL	-

  | Ethanol | 46.07 | 30 mL | - |

• Procedure:

  • Suspend the acetylated compound in a mixture of ethanol (30 mL) and 6M HCl (30 mL).

  • Heat the mixture to reflux (approximately 80-90 °C) for 6 hours.

  • Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate until the pH is ~8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product.

Characterization and Quality Control

The identity and purity of the synthesized inhibitor must be confirmed using standard analytical techniques.

Technique	Purpose	Expected Results
¹H NMR & ¹³C NMR	Structural elucidation	Chemical shifts and coupling constants consistent with the target structure.
LC-MS	Purity and mass confirmation	A single major peak in the chromatogram with the correct mass-to-charge ratio.
HPLC	Purity determination	Purity >95% is generally required for in vitro assays.
Melting Point	Physical characterization	A sharp melting point range indicates high purity.

In Vitro CETP Inhibition Assay Protocol

A fluorometric assay is a common and reliable method to determine the inhibitory potency (IC₅₀) of synthesized compounds.[15][16][17][18] This assay measures the transfer of a self-quenched fluorescent lipid from a donor particle to an acceptor particle, mediated by CETP. Inhibition of CETP activity results in a decreased fluorescence signal.

Principle of the Assay

The assay utilizes a donor lipoprotein particle containing a fluorescently labeled lipid that is self-quenched. In the presence of active CETP, this lipid is transferred to an acceptor lipoprotein particle, leading to de-quenching and a measurable increase in fluorescence. The rate of fluorescence increase is directly proportional to CETP activity. An inhibitor will block this transfer, resulting in a reduced fluorescence signal.[15]

Materials and Reagents

• CETP Fluorometric Assay Kit (commercially available, e.g., from Roar Biomedical or similar) containing:

  • Donor Particles

  • Acceptor Particles

  • Assay Buffer

• Synthesized Pyridine-Based Inhibitor

• Dimethyl sulfoxide (DMSO)

• CETP Source (e.g., human plasma or recombinant human CETP)

• 96-well black microplate

• Microplate reader with fluorescence capabilities (Ex/Em = ~465/535 nm)

Assay Protocol

• Compound Preparation:

  • Prepare a 10 mM stock solution of the synthesized inhibitor in 100% DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations (e.g., from 100 µM to 0.1 nM).

• Assay Setup (per well):

  • Sample Wells: 2 µL of inhibitor dilution.

  • Positive Control (No Inhibition): 2 µL of DMSO.

  • Negative Control (No CETP): 2 µL of DMSO.

• Reaction Mixture:

  • Prepare a master mix containing the appropriate volumes of Assay Buffer, Donor Particles, and Acceptor Particles as per the kit manufacturer's instructions.

  • Add the master mix to each well.

  • To all wells except the Negative Control, add the CETP source (e.g., 10 µL of 1:10 diluted human plasma).[15]

  • In the Negative Control well, add an equivalent volume of Assay Buffer instead of the CETP source.

  • The final assay volume should be consistent across all wells (typically 200 µL).[17]

• Incubation and Measurement:

  • Incubate the plate at 37 °C for 1-3 hours, protected from light.[17][18] The optimal incubation time may need to be determined based on the activity of the CETP source.

  • Measure the fluorescence intensity at an excitation wavelength of ~465 nm and an emission wavelength of ~535 nm.

Data Analysis

• Subtract the fluorescence of the Negative Control from all other readings.

• Calculate the percent inhibition for each inhibitor concentration using the following formula:

  • % Inhibition = 100 * (1 - (Fluorescence_Sample / Fluorescence_Positive_Control))

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Use a non-linear regression analysis (e.g., four-parameter logistic fit) to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of CETP activity.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Suzuki coupling	Inactive catalyst, poor quality reagents, or insufficient degassing.	Use fresh catalyst, ensure reagents are pure, and thoroughly degas the solvent.
Incomplete reaction	Insufficient reaction time or temperature.	Monitor the reaction by TLC/LC-MS and extend the reaction time or increase the temperature if necessary.
High variability in assay results	Inaccurate pipetting, temperature fluctuations, or evaporation.	Use calibrated pipettes, ensure a stable 37 °C incubation, and seal the plate during incubation.[17][18]
No CETP activity in positive control	Degraded CETP source.	Use a fresh aliquot of plasma or recombinant CETP stored at -80 °C.[17]

Conclusion

This guide provides a robust framework for the synthesis and evaluation of pyridine-based CETP inhibitors. The described synthetic route, utilizing a key Suzuki cross-coupling reaction, is versatile and can be adapted for the creation of a diverse library of analogs. The detailed in vitro assay protocol allows for the reliable determination of inhibitory potency, a critical step in the drug discovery process. By understanding the rationale behind each step, researchers can effectively troubleshoot and optimize these procedures to accelerate the development of novel therapeutics for dyslipidemia.

References

• Chirasani, V. R., Sankar, R., & Senapati, S. (2016). Mechanism of Inhibition of Cholesteryl Ester Transfer Protein by Small Molecule Inhibitors. The Journal of Physical Chemistry B, 120(33), 8458–8470. Available from: [Link]

• Mabuchi, H., et al. (2001). Roles of plasma lipid transfer proteins in reverse cholesterol transport. IMR Press. Available from: [Link]

• Tall, A. R. (1995). Role of cholesteryl ester transfer protein in reverse cholesterol transport. PubMed. Available from: [Link]

• AccessScience. (n.d.). Cholesteryl ester transfer protein (CETP). McGraw Hill's AccessScience. Available from: [Link]

• van der Tuin, S. J. L., et al. (2022). Cholesteryl ester transfer protein inhibitors: from high-density lipoprotein cholesterol to low-density lipoprotein cholesterol. Cardiovascular Research, 118(16), 3219-3232. Available from: [Link]

• Dullaart, R. P. F. (2006). Cholesteryl Ester Transfer Protein (CETP) Inhibition Beyond Raising High-Density Lipoprotein Cholesterol Levels. Arteriosclerosis, Thrombosis, and Vascular Biology, 26(1), 116-118. Available from: [Link]

• Qiu, X., et al. (2021). Structure-based mechanism and inhibition of cholesteryl ester transfer protein. OSTI.GOV. Available from: [Link]

• Tall, A. R., & Rader, D. J. (2018). Cholesteryl ester transfer protein and its inhibitors. Journal of Clinical Investigation, 128(3), 869-876. Available from: [Link]

• Ahmad, G., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 223. Available from: [Link]

• Roar Biomedical. (n.d.). Product Information Roar CETP Activity Assay Kit. Roar Biomedical. Available from: [Link]

• Barrow, J. C., et al. (2013). Synthesis of stable isotope labeled anacetrapib, its major metabolites and [(14) C]. Journal of Labelled Compounds and Radiopharmaceuticals, 56(9-10), 455-463. Available from: [Link]

• BindingDB. (n.d.). CETP In Vitro Assay. BindingDB. Available from: [Link]

• Various Authors. (2025). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. MDPI. Available from: [Link]

• Stanetty, P., & Schnürch, M. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(21), 3433-3447. Available from: [Link]

• Various Authors. (2025). Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions To Yield Novel Heteroarylpyridines. ResearchGate. Available from: [Link]

• Various Authors. (2022). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Indian Journal of Pharmaceutical Sciences. Available from: [Link]

• Various Authors. (2017). The Ullmann type homocoupling reactions of halopyridines and side products. ResearchGate. Available from: [Link]

• Various Authors. (2023). A Review on Targets and Synthesis Methods of Pyridine Compounds for Anti-Convulsant, Anti-Depressant Actions. Journal of Chemical Reviews. Available from: [Link]

• Monfared, H. H., & Ghorbanian, L. (2013). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. NIH Public Access. Available from: [Link]

• Wang, L., et al. (2017). Design, Synthesis and Biological Evaluation of N,N-Substituted Amine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors. Molecules, 22(1), 121. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Organic Chemistry Portal. Available from: [Link]

• Various Authors. (2006). Synthesis of the CETP Inhibitor Torcetrapib: The Resolution Route and Origin of Stereoselectivity in the Iminium Ion Cyclization. Organic Process Research & Development, 10(3), 464-471. Available from: [Link]

• Google Patents. (2016). WO2016024858A1 - Process for preparing synthetic intermediates for preparing tetrahydroquinoline derivatives. Google Patents.

• Wikipedia. (n.d.). Chichibabin pyridine synthesis. Wikipedia. Available from: [Link]

• Filippatos, T. D., & Elisaf, M. S. (2017). Anacetrapib, a New CETP Inhibitor: The New Tool for the Management of Dyslipidemias? Current Vascular Pharmacology, 15(5), 396-405. Available from: [Link]

• Various Authors. (2022). Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. ACS Omega, 7(5), 4153-4163. Available from: [Link]

• Various Authors. (2014). CHAPTER 1: Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. Wiley Online Library. Available from: [Link]

• Various Authors. (2024). Synthesis of pyridine derivatives for diverse biological activity profiles: A review. ResearchGate. Available from: [Link]

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Application Notes and Protocols for Cross-Coupling Reactions of Cyclopropoxy Pyridines

Introduction: The Rising Prominence of the Cyclopropoxy Pyridine Moiety in Medicinal Chemistry

The pyridine scaffold is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its ability to engage in hydrogen bonding and its metabolic stability make it a highly desirable heterocycle in drug design. In recent years, the incorporation of a cyclopropoxy group onto the pyridine ring has emerged as a valuable strategy for modulating the physicochemical and pharmacological properties of lead compounds. The strained cyclopropyl ring can influence conformation, lipophilicity, and metabolic stability, offering a unique tool for fine-tuning drug candidates.[3]

However, the synthesis of functionalized cyclopropoxy pyridines often presents significant challenges. The electron-rich nature of the cyclopropoxy group can alter the reactivity of the pyridine ring, and the steric bulk of this substituent can hinder access to adjacent positions. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, are powerful tools for the construction of C-C and C-N bonds.[4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of these key cross-coupling reactions to cyclopropoxy pyridine substrates. While direct literature examples for this specific substitution pattern can be limited, this guide synthesizes established principles for electron-rich and sterically hindered pyridines to provide robust, adaptable protocols and a thorough understanding of the underlying mechanistic considerations.

The "2-Pyridyl Problem" and the Influence of the Cyclopropoxy Group

A well-documented challenge in pyridine chemistry is the "2-pyridyl problem," which refers to the instability and poor reactivity of 2-pyridyl organometallic reagents, particularly boronic acids, in Suzuki-Miyaura cross-coupling reactions.[5] This issue is often exacerbated by the presence of electron-donating groups on the pyridine ring, which can further destabilize the organometallic species and affect the electronics of the palladium catalyst. The cyclopropoxy group, being an electron-donating substituent, is expected to contribute to these challenges.

Key Mechanistic Considerations:

• Ligand Selection: The choice of phosphine ligand is critical for successful cross-coupling with electron-rich and sterically hindered pyridines. Bulky, electron-rich biaryl phosphine ligands, such as XPhos, SPhos, and RuPhos, have been shown to be highly effective. These ligands promote the formation of the active monoligated palladium(0) species, facilitate oxidative addition, and enhance the rate of reductive elimination.[6]

• Base Selection: The choice of base is crucial for both activating the nucleophile (e.g., deprotonating an amine in Buchwald-Hartwig or forming the boronate in Suzuki) and for the overall stability of the reaction components. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are often used in Buchwald-Hartwig aminations, while weaker inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are common in Suzuki and Sonogashira reactions.[7][8]

• Solvent and Temperature: Anhydrous, deoxygenated solvents are generally required to prevent catalyst deactivation and unwanted side reactions. Toluene, 1,4-dioxane, and N,N-dimethylformamide (DMF) are commonly employed. Reaction temperatures are often elevated to overcome the activation barriers associated with these challenging substrates.[7][8]

I. Suzuki-Miyaura Coupling: Forging C-C Bonds with Cyclopropoxy Pyridines

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of C(sp²)–C(sp²) bonds.[9] When applied to cyclopropoxy pyridines, careful consideration of the reaction conditions is necessary to overcome the inherent challenges of these electron-rich substrates.

General Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling of a 2-Cyclopropoxy-5-bromopyridine

This protocol is designed as a robust starting point for the coupling of a 2-cyclopropoxy-5-bromopyridine with a generic arylboronic acid. The choice of a biaryl phosphine ligand (XPhos) and a moderately strong base (K₃PO₄) is intended to promote efficient catalysis with this electron-rich substrate.

Materials:

• 2-Cyclopropoxy-5-bromopyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 equiv)

• Potassium phosphate (K₃PO₄), finely ground (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To an oven-dried Schlenk flask, add 2-cyclopropoxy-5-bromopyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add Pd(OAc)₂ (0.02 mmol) and XPhos (0.04 mmol).

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Rationale for Conditions:

• Catalyst System: The combination of Pd(OAc)₂ and a bulky, electron-rich ligand like XPhos is highly effective for challenging Suzuki couplings.[10]

• Base: K₃PO₄ is a strong enough base to facilitate transmetalation without causing significant decomposition of sensitive substrates.

• Solvent System: The use of a dioxane/water mixture is common in Suzuki reactions and can accelerate the rate of reaction.[11]

Data Summary: Suzuki-Miyaura Coupling Conditions

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Common and effective Pd(II) and Pd(0) precursors.
Ligand	XPhos, SPhos, RuPhos	Bulky, electron-rich ligands for challenging substrates.
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	Choice depends on substrate sensitivity and reactivity.
Solvent	1,4-Dioxane/H₂O, Toluene	Anhydrous and degassed solvents are crucial.
Temperature	80-110 °C	Higher temperatures are often needed for less reactive halides.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[4][8] For cyclopropoxy pyridine substrates, this reaction provides a direct route to valuable intermediates for medicinal chemistry.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Protocol 2: Buchwald-Hartwig Amination of a 2-Cyclopropoxy-4-chloropyridine

This protocol outlines the amination of a 2-cyclopropoxy-4-chloropyridine with a generic secondary amine. The use of a strong base (NaOtBu) and a specialized ligand (RuPhos) is often necessary for the coupling of less reactive aryl chlorides.

Materials:

• 2-Cyclopropoxy-4-chloropyridine (1.0 equiv)

• Secondary amine (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene, anhydrous

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (0.02 mmol) and RuPhos (0.04 mmol).

• Add anhydrous toluene (2 mL) and stir for 10 minutes to form the pre-catalyst.

• In a separate flask, add 2-cyclopropoxy-4-chloropyridine (1.0 mmol), the secondary amine (1.2 mmol), and NaOtBu (1.4 mmol).

• Add the pre-catalyst solution to the flask containing the substrates and base.

• Seal the flask and heat the reaction mixture to 100 °C.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Rationale for Conditions:

• Catalyst System: The use of a highly active ligand like RuPhos is often required for the challenging oxidative addition of aryl chlorides to the palladium center.[12]

• Base: NaOtBu is a strong, non-nucleophilic base that is effective in deprotonating the amine and facilitating the catalytic cycle.[8]

• Solvent: Toluene is a common, non-polar solvent for Buchwald-Hartwig aminations.[13]

Data Summary: Buchwald-Hartwig Amination Conditions

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Readily available and effective catalyst precursors.
Ligand	RuPhos, XPhos, BrettPhos	Electron-rich, bulky ligands are essential for C-N coupling.
Base	NaOtBu, LHMDS, K₂CO₃	Strong bases for less reactive substrates; weaker bases for sensitive functional groups.
Solvent	Toluene, Dioxane, THF	Anhydrous conditions are critical for catalyst stability.
Temperature	80-110 °C	Higher temperatures may be required for aryl chlorides.

III. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a reliable method for the formation of C(sp²)–C(sp) bonds, providing access to aryl- and heteroaryl-alkynes.[14] A copper-free protocol is often preferred to avoid the formation of diacetylene homocoupling byproducts.

General Workflow for Copper-Free Sonogashira Coupling

Caption: General workflow for a copper-free Sonogashira coupling reaction.

Protocol 3: Copper-Free Sonogashira Coupling of a 2-Cyclopropoxy-4-iodopyridine

This protocol describes the copper-free Sonogashira coupling of a 2-cyclopropoxy-4-iodopyridine with a terminal alkyne. The use of a palladium/phosphine catalyst system in the presence of an amine base is a common and effective approach.

Materials:

• 2-Cyclopropoxy-4-iodopyridine (1.0 equiv)

• Terminal alkyne (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a Schlenk flask, add 2-cyclopropoxy-4-iodopyridine (1.0 mmol), Cs₂CO₃ (2.0 mmol), and Pd(PPh₃)₂Cl₂ (0.03 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous DMF (5 mL) and the terminal alkyne (1.5 mmol) via syringe.

• Heat the reaction mixture to 80 °C.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

• Cool the reaction to room temperature and pour into water (50 mL).

• Extract with ethyl acetate (3 x 25 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Rationale for Conditions:

• Catalyst: Pd(PPh₃)₂Cl₂ is a common and effective pre-catalyst for Sonogashira couplings.

• Copper-Free: Avoiding copper(I) salts simplifies the reaction setup and prevents the formation of Glaser-Hay homocoupling byproducts.

• Base: Cs₂CO₃ is a suitable base for deprotonating the terminal alkyne without being overly harsh.

• Solvent: DMF is a polar aprotic solvent that is effective in solubilizing the reaction components.

Data Summary: Sonogashira Coupling Conditions

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(PPh₃)₂Cl₂, Pd(OAc)₂	Common and reliable palladium precursors.
Ligand	PPh₃, XPhos	Triphenylphosphine is often sufficient; more specialized ligands may be needed for less reactive substrates.
Base	Cs₂CO₃, Et₃N, DIPA	Amine bases can also serve as the solvent.
Solvent	DMF, THF, Toluene	Choice depends on the specific substrates and base used.
Temperature	50-100 °C	Milder conditions are often possible compared to other cross-coupling reactions.

Conclusion

The cross-coupling of cyclopropoxy pyridines is a challenging yet highly rewarding endeavor for the synthesis of novel chemical entities with potential applications in drug discovery and development. While the electron-donating and sterically demanding nature of the cyclopropoxy group requires careful optimization of reaction conditions, the principles outlined in this application note provide a solid foundation for success. By leveraging the appropriate combination of palladium catalysts, specialized ligands, and carefully selected bases and solvents, researchers can effectively utilize Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions to construct a diverse array of functionalized cyclopropoxy pyridine derivatives. The protocols provided herein should serve as robust starting points for further optimization and exploration in this exciting area of medicinal chemistry.

References

• Buchwald, S. L., & Hartwig, J. F. (2008). Palladium-Catalyzed Cross-Coupling Reactions: A Practical Guide. John Wiley & Sons.
• Clark, J. D., et al. (2014). Discovery and development of Janus kinase (JAK) inhibitors for inflammatory diseases. Journal of Medicinal Chemistry, 57(12), 5023–5038.
• CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). (2022, March 25). [Video]. YouTube.
• Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. (2022). Molecules, 27(9), 2959.
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30).
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？(2024, November 25).
• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. (2008, February 25).
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. (2017). Chemical Science, 8(5), 3895–3900.
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2025, August 6). Request PDF.
• Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. (n.d.). Sarchem Labs.
• Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. (2013). Bioorganic & Medicinal Chemistry, 21(15), 4249-4284.
• Suzuki Coupling Mechanism and Applications. (2018, July 17). [Video]. YouTube.
• A phase II study of TAS-117 in patients with advanced solid tumors harboring germline PTEN-inactivating mutations. (2021). Therapeutic Advances in Medical Oncology, 13.
• Suzuki Coupling - Organic Chemistry Portal. (n.d.).
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). Molecules, 22(2), 206.
• Copper-Free One-Pot Sonogashira-Type Coupling for the Efficient Preparation of Symmetric Diarylalkyne Ligands for Metal-Organic Cages. (2021). ChemRxiv.
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2025, August 6). Request PDF.
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• Mechanistic Studies of the Suzuki Cross-Coupling Reaction. (2005). The Journal of Organic Chemistry, 70(1), 244-250.
• Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. (n.d.).
• The Suzuki Reaction. (n.d.). Chem 115 Myers.
• Sonogashira Coupling Reaction with Diminished Homocoupling. (n.d.). SciSpace.
• Cyclopropylpyridines. Synthesis and Electronic Interaction. (1975). The Journal of Organic Chemistry, 40(11), 1541-1545.
• 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. (2004). Tetrahedron, 60(13), 3057-3066.
• Synthesis of 2,5-Difunctionalized Pyridines via Sequential Chemoselective Amination and Suzuki–Miyaura Reactions. (n.d.). SSRN.
• Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. (n.d.). Sarchem Labs.
• Palladium-Catalyzed N-Arylation of Cyclopropylamines. (2016). Organic Letters, 18(6), 1442-1445.
• Palladium-Catalyzed Monoarylation of Cyclopropylamine. (2018). Organic Letters, 20(15), 4569-4572.
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applic
• Copper-free Sonogashira cross-coupling reactions: an overview. (2020). RSC Advances, 10(52), 31235-31268.
• Palladium-catalyzed α-arylation for the addition of small rings to aromatic compounds. (2019).
• Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. (2022). Molecules, 27(9), 2959.
• Copper- and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst. (2021). Chemical Engineering Transactions, 89, 439-444.
• Suzuki cross-coupling reaction. (2020, February 14). [Video]. YouTube.
• Palladium(II)-Catalyzed Tandem γ-C(sp2)-H Arylation and Cyclization for the Construction of Natural Product-Like Polycyclic Fused ortho-Quinone Scaffolds. (2024). Organic Letters, 26(18), 3746-3751.
• Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. (n.d.).
• Palladium-Catalyzed N-Arylation of Cyclopropylamines. (2016). Organic Letters, 18(6), 1442-1445.
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• Suzuki-Miyaura Coupling: Practical Guide. (n.d.). Yoneda Labs.
• Phase 2 study of TAS-117, an allosteric akt inhibitor in advanced solid tumors harboring phosphatidylinositol 3-kinase/v-akt murine thymoma viral oncogene homolog gene mutations. (2021).
• Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. (2020). Request PDF.
• Enhanced Antitumor Efficacy of TAS-117 in Combination with Chemotherapy and Targeted Therapies. (2024, June 3).
• Phase 2 study of TAS-117, an allosteric akt inhibitor in advanced solid tumors harboring phosphatidylinositol 3-kinase/v-akt murine thymoma viral oncogene homolog gene mut

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• 3. youtube.com [youtube.com]
• 4. Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. US9546191B1 - Palladium(II) complex for catalyzing sonogashira coupling reactions and a method thereof - Google Patents [patents.google.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. CN103864547A - Method for catalyzing Sonogashira cross coupling reaction by virtue of trace 1-halogenated benzene-promoted CuI - Google Patents [patents.google.com]
• 14. chemrxiv.org [chemrxiv.org]

Application Notes & Protocols: Late-Stage Functionalization of 4-Fluoro-5-methylpyridine Derivatives

Abstract

The 4-fluoro-5-methylpyridine scaffold is a privileged motif in modern medicinal chemistry and agrochemicals, valued for the unique physicochemical properties imparted by the fluorine atom and the strategic placement of its methyl group. Late-stage functionalization (LSF) of this core structure offers a powerful strategy to rapidly generate diverse molecular libraries for structure-activity relationship (SAR) studies, accelerating drug discovery pipelines.[1] This guide provides an in-depth analysis of key LSF strategies for 4-fluoro-5-methylpyridine derivatives, focusing on the causality behind experimental design. We present detailed protocols for Nucleophilic Aromatic Substitution (SNAr), regioselective C–H functionalization via photoredox catalysis, and functionalization of the C5-methyl group through hydrogen atom transfer (HAT) mechanisms.

Strategic Importance and Reactivity Overview

The pyridine ring is one of the most common nitrogen heterocycles found in FDA-approved drugs.[2] Its electron-deficient nature, a consequence of the electronegative nitrogen atom, fundamentally governs its reactivity.[3][4] This property makes direct electrophilic substitution challenging but renders the ring susceptible to nucleophilic attack and radical addition. The presence of a fluorine atom at the C4 position further activates this position for nucleophilic aromatic substitution (SNAr), providing a reliable and versatile handle for introducing a wide range of functionalities.[5]

Late-stage C–H functionalization presents a more atom-economical approach, avoiding the need for pre-functionalized starting materials.[6] However, achieving regioselectivity on the pyridine core is a persistent challenge.[2][4] The C2 and C6 positions are the most electronically activated for radical and organometallic functionalization, while the C3 position remains the most difficult to functionalize directly.[2][7] This guide will navigate these challenges, offering field-proven strategies and protocols.

dot

Caption: Decision workflow for functionalizing the 4-fluoro-5-methylpyridine core.

Strategy I: Nucleophilic Aromatic Substitution (SNAr) at the C4-Position

The most direct LSF strategy for this scaffold involves the displacement of the C4-fluoride. The fluorine atom, being a good leaving group, is activated by the ring's electron-deficient nature, which can stabilize the negatively charged Meisenheimer intermediate formed during the reaction.[5][8] This method allows for the introduction of a diverse array of nucleophiles.

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient C4 carbon, forming a resonance-stabilized anionic intermediate (Meisenheimer complex). The negative charge is delocalized onto the electronegative nitrogen atom. In the second step, the leaving group (fluoride) is eliminated, restoring aromaticity.[5] The reaction is often facilitated by a base to deprotonate protic nucleophiles and by polar aprotic solvents which can solvate the cation without deactivating the nucleophile.

dot

Sources

• 1. researchgate.net [researchgate.net]
• 2. C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Solving debromination side reactions in pyridine coupling

Welcome to the technical support center for troubleshooting pyridine coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with debromination side reactions during the synthesis of pyridine-containing compounds. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you optimize your reactions and minimize unwanted side products.

Introduction to the Challenge: The Problem of Debromination

Cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are powerful tools for constructing complex molecules. However, when working with electron-deficient substrates like bromopyridines, a common and often frustrating side reaction is hydrodebromination, where the bromine substituent is replaced by a hydrogen atom. This not only consumes the starting material but also complicates purification and reduces the overall yield of the desired product.

This guide provides a structured approach to diagnosing and solving debromination issues in your pyridine coupling reactions.

Troubleshooting Guide: Isolating and Solving Debromination

If you are observing significant debromination, a systematic approach to troubleshooting is essential. The following table outlines common causes and recommended solutions.

Observation	Potential Cause(s)	Recommended Solution(s)
High levels of debrominated pyridine byproduct	1. Catalyst System: The palladium catalyst may be promoting hydrodehalogenation. This can be due to the formation of palladium hydride species.	a. Catalyst Choice: Switch to a catalyst less prone to forming hydride species. For example, palladium complexes with bulky, electron-rich phosphine ligands can be effective. b. Ligand Modification: Employ ligands that favor reductive elimination over β-hydride elimination. Buchwald's biarylphosphine ligands are often a good choice.
2. Base: The choice and strength of the base can significantly influence the rate of debromination. Strong bases can react with trace amounts of water or other protic sources to generate species that facilitate debromination.	a. Base Screening: Screen a panel of bases, including weaker inorganic bases (e.g., K₃PO₄, Cs₂CO₃) and organic bases (e.g., triethylamine). b. Anhydrous Conditions: Ensure strictly anhydrous conditions to minimize the formation of hydroxide ions.
3. Temperature: Higher reaction temperatures can accelerate the rate of debromination, sometimes more than the desired coupling reaction.	a. Temperature Optimization: Attempt the reaction at a lower temperature. Even a 10-20 °C reduction can have a significant impact.
4. Solvent: The solvent can influence the solubility of reagents and the stability of intermediates.	a. Solvent Screening: Evaluate a range of solvents. Aprotic polar solvents like dioxane, THF, or toluene are common starting points.
Reaction stalls or is incomplete, with debromination as the major side product	1. Catalyst Deactivation: The active catalyst may be decomposing over the course of the reaction.	a. Catalyst Loading: Increase the catalyst loading slightly. b. Ligand-to-Metal Ratio: Optimize the ligand-to-palladium ratio. An excess of ligand can sometimes stabilize the catalyst.
2. Substrate Purity: Impurities in the bromopyridine starting material can interfere with the catalytic cycle.	a. Reagent Purification: Purify the starting materials before use.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of debromination in palladium-catalyzed coupling reactions?

A: Debromination, or hydrodehalogenation, in the context of palladium-catalyzed cross-coupling reactions, is primarily thought to occur through two main pathways:

• Reductive Cleavage: This pathway involves the direct reduction of the aryl-halide bond by a low-valent palladium species, often Pd(0). This can be followed by protonolysis of the resulting aryl-palladium intermediate.

• Reaction with Palladium Hydrides: The formation of palladium hydride (Pd-H) species is a common culprit. These hydrides can arise from the reaction of the palladium catalyst with various components in the reaction mixture, such as the base, solvent, or impurities. The Pd-H species can then react with the bromopyridine in a competing catalytic cycle that leads to the debrominated product.

Below is a simplified diagram illustrating the competing pathways:

Caption: Competing catalytic cycles in pyridine coupling.

Q2: How does the choice of ligand impact debromination?

A: The ligand plays a crucial role in modulating the reactivity and stability of the palladium catalyst.

• Steric Bulk: Bulky ligands, such as Buchwald's biarylphosphines (e.g., SPhos, XPhos), can create a sterically hindered environment around the palladium center. This can favor the desired reductive elimination step over side reactions like β-hydride elimination, which can lead to the formation of palladium hydrides.

• Electron-Donating Properties: Electron-rich ligands enhance the electron density on the palladium atom, which can promote the initial oxidative addition step. However, a careful balance is needed, as excessively electron-rich ligands can also stabilize palladium hydride intermediates.

Q3: Why are anhydrous conditions so important?

A: Water can be detrimental in several ways. It can react with strong bases to form hydroxide ions, which can act as a source of protons for the debromination reaction. Additionally, water can hydrolyze phosphine ligands and other sensitive reagents in the reaction mixture.

Experimental Protocols

Protocol 1: General Procedure for Screening Reaction Parameters to Minimize Debromination

This protocol provides a framework for systematically optimizing your reaction to reduce debromination.

Materials:

• Bromopyridine substrate

• Coupling partner (e.g., boronic acid for Suzuki coupling)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., SPhos)

• Base (e.g., K₃PO₄)

• Anhydrous solvent (e.g., dioxane)

• Reaction vials and stir bars

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Preparation: In a glovebox, add the bromopyridine (1.0 equiv), coupling partner (1.2 equiv), base (2.0 equiv), palladium catalyst (e.g., 2 mol %), and ligand (e.g., 4 mol %) to a reaction vial containing a stir bar.

• Solvent Addition: Add the anhydrous solvent to the vial.

• Reaction Setup: Seal the vial and remove it from the glovebox. Place the vial in a heating block set to the desired temperature.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable method (e.g., GC-MS or LC-MS) to determine the ratio of the desired product to the debrominated byproduct.

• Optimization: Systematically vary one parameter at a time (e.g., base, ligand, temperature, solvent) while keeping the others constant to identify the optimal conditions for minimizing debromination.

Below is a flowchart for a systematic optimization workflow:

Caption: Systematic workflow for reaction optimization.

References

• Title: A Simple, Efficient, and General Method for the Suzuki-Miyaura Coupling of 2-Halopyridines Source: Angewandte Chemie International Edition URL: [Link]

• Title: Suzuki-Miyaura cross-coupling of 2-bromopyridine with potassium aryltrifluoroborates Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Recent advances and new concepts in palladium-catalyzed cross-coupling reactions of pyridine derivatives Source: Organic & Biomolecular Chemistry URL: [Link]

• Title: The Suzuki-Miyaura Cross-Coupling Reaction of 3- and 4-Bromopyridine under Aerobic and Anhydrous Conditions Source: Synthesis URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling of 2-Heterocyclic Halides and Tosylates with Grignard Reagents Source: The Journal of Organic Chemistry URL: [Link]

Technical Support Center: A Guide to Handling Volatile Fluorinated Pyridine Intermediates

Welcome to the Technical Support Center for handling volatile fluorinated pyridine intermediates. This guide is designed for researchers, scientists, and professionals in drug development who work with these versatile yet challenging compounds. The unique physicochemical properties imparted by fluorine make these intermediates invaluable in modern medicinal and agrochemical chemistry.[1][2] However, their volatility, reactivity, and potential hazards necessitate specialized handling procedures.

This resource provides practical, field-tested insights in a direct question-and-answer format to address specific issues you may encounter during your experiments. Our goal is to equip you with the knowledge to ensure safety, optimize reaction outcomes, and troubleshoot common problems effectively.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the storage, stability, and safe handling of volatile fluorinated pyridines.

Q1: What are the standard storage conditions for volatile fluorinated pyridines?

Proper storage is critical to maintain the integrity and purity of these reagents. Most fluorinated pyridines, such as 2-Fluoropyridine and 3-Fluoropyridine, should be stored in a cool, dry, and well-ventilated area, often at temperatures between 0-8°C.[3] They should be kept in tightly sealed containers in an approved flame-proof area, away from heat, sparks, open flames, and other ignition sources.[4][5] It is also crucial to store them away from incompatible materials, particularly strong acids and oxidizing agents, to prevent unwanted reactions.[4]

Q2: How stable are these intermediates? What are common degradation pathways?

While many fluorinated pyridines are stable at room temperature in closed containers under normal storage conditions, they can be susceptible to specific degradation pathways.[6] For instance, some fluoropyridines can undergo a ready transformation into byproducts like N-(4-pyridyl)-4-pyridone through an acid-catalyzed process.[7] Therefore, maintaining a neutral environment and avoiding contact with acidic contaminants is essential. Furthermore, due to the reactivity of some fluorinating agents and intermediates, moisture sensitivity is a significant concern, as water can deactivate reagents or lead to hydrolysis byproducts.[8][9]

Q3: What are the primary safety hazards associated with volatile fluorinated pyridines and their synthetic precursors?

The hazards are multifaceted and depend on the specific compound and reagents used in a synthesis.

• Flammability: Many low-molecular-weight fluoropyridines are volatile and highly flammable liquids with low flash points.[6][10] All handling should be done in a well-ventilated fume hood, and sources of ignition must be eliminated.[4]

• Toxicity and Corrosivity: Fluorinating agents and the intermediates themselves can be toxic and corrosive.[9] Inhalation of vapors should be avoided, and direct contact with skin and eyes can cause irritation or severe burns.[10]

• HF Formation: A significant danger arises from the potential formation of hydrofluoric acid (HF) upon contact with moisture or during certain reactions.[11] HF is highly corrosive and toxic, causing severe burns that may not be immediately painful but penetrate deeply into tissues.[11][12]

Q4: What is the essential Personal Protective Equipment (PPE) for handling these compounds?

A comprehensive PPE strategy is non-negotiable.

• Eye Protection: Chemical splash goggles used in combination with a face shield are mandatory.[12]

• Hand Protection: Wear appropriate chemical-resistant gloves. The specific material should be chosen based on the solvents and reagents being used. If gloves become contaminated, they must be removed and replaced immediately.[12][13]

• Body Protection: A flame-resistant lab coat is essential. For large-scale operations or when handling highly corrosive reagents, a chemical-resistant apron or suit may be necessary.[13]

• Respiratory Protection: All work with volatile fluorinated compounds must be performed inside a certified chemical fume hood to prevent inhalation.[14]

Q5: Why are fluorinated pyridines so important in drug discovery?

The incorporation of fluorine into a pyridine scaffold can dramatically enhance a molecule's pharmacological properties.[15][16] Fluorine's high electronegativity and small size can improve metabolic stability (by blocking sites of oxidation), increase binding affinity to biological targets, and modulate lipophilicity and bioavailability, which are critical parameters for a successful drug candidate.[1][15] This makes fluorinated pyridines highly valuable building blocks in the synthesis of modern pharmaceuticals and agrochemicals.[3][17]

Troubleshooting Guide for Synthesis and Handling

This section provides solutions to common problems encountered during reactions involving volatile fluorinated pyridine intermediates.

Table 1: Summary of Common Experimental Issues

Problem	Potential Cause	Recommended Solution
Low Yield / Incomplete Conversion	1. Moisture deactivating reagents.[9] 2. Substrate deactivation by electron-withdrawing groups.[9] 3. Insufficient reaction temperature.[9]	1. Use anhydrous solvents and reagents; handle hygroscopic materials quickly. 2. Increase temperature or use a more reactive fluoride source (e.g., CsF). 3. Ensure the reactor can safely and consistently maintain the required temperature.
Side Product Formation	1. Hydrolysis of reactive intermediates (e.g., diazonium salts).[9] 2. Poor regioselectivity due to electronic/steric factors.[9][18] 3. Reaction with a nucleophilic solvent.[19]	1. Ensure strictly anhydrous conditions. 2. Modify substituents on the pyridine ring or select an alternative synthetic strategy. 3. Switch to a non-nucleophilic solvent (e.g., acetonitrile, ethyl acetate).
Runaway Reaction / Uncontrolled Exotherm	1. Quenching procedure is too rapid.[20][21] 2. Fluorination reaction is highly exothermic.[9] 3. Accumulation of unstable intermediates (e.g., diazonium salts).[9]	1. Cool the reaction to 0 °C or -78 °C and add the quenching agent slowly dropwise. 2. Use a cooling bath to maintain the internal reaction temperature.[8] 3. Consider a continuous flow reactor to minimize the volume of hazardous intermediates.[9]
Difficulty Monitoring Reaction Progress	1. Volatility of intermediates makes sampling difficult. 2. Complex reaction mixture.	1. Use in-situ monitoring techniques like NMR or specialized MS setups.[22][23] 2. Monitor by ¹⁹F NMR for the appearance of the product signal and disappearance of the fluorinating agent.[24]

Detailed Troubleshooting Q&A

Q6: My C-H fluorination reaction with AgF₂ has stalled, showing low conversion. What should I do?

This is a common issue often linked to moisture. Silver(II) fluoride (AgF₂) is sensitive to moisture and should be handled quickly in the air and stored in a desiccator.[8] While the reaction is tolerant to some air, yields can be diminished if reagents or solvents are not anhydrous.[16]

• Action 1: Verify Anhydrous Conditions. Ensure your solvent was passed through a drying system or distilled from an appropriate drying agent. Dry your starting material if it is potentially hygroscopic.

• Action 2: Check Reagent Quality. AgF₂ that has discolored from black to yellow/brown has likely been compromised by moisture and should be discarded.[8]

• Action 3: Consider Substrate Electronics. If your pyridine substrate has multiple strong electron-withdrawing groups, it may be inherently less reactive.[9] In this case, increasing the reaction time or temperature may be necessary, though alternative fluorination methods might be more effective.[9]

Q7: I'm attempting a nucleophilic aromatic substitution (SNAr) on a 2-fluoropyridine, but I'm getting a mixture of products. How can I improve selectivity?

Fluorine is an excellent leaving group for SNAr reactions, often allowing for milder conditions compared to chloro- or bromo-pyridines.[25][26] However, poor selectivity can still occur.

• Action 1: Control Temperature. SNAr reactions can be exothermic. Running the reaction at a lower temperature may improve selectivity by favoring the desired kinetic product.

• Action 2: Evaluate Competing Sites. If your substrate has other potential leaving groups (like Cl or Br), substitution of the fluoride is generally much faster.[25] If you are seeing substitution at other sites, it suggests the reaction conditions may be too harsh. Try using a less aggressive base or a lower temperature.

• Action 3: Check for Side Reactions with the Nucleophile. Ensure your nucleophile is not degrading or reacting with the solvent or base under the reaction conditions.

Q8: I observed a dangerous exotherm while quenching my reaction. What is the safest way to quench a reaction containing reactive intermediates?

Quenching must always be treated as a potentially hazardous step. The goal is to neutralize reactive species in a slow and controlled manner.[20][21] A runaway reaction during quenching is typically caused by adding the quenching agent too quickly to a concentrated, reactive mixture.[20][21]

• Action 1: Cool the Reaction. Always cool the reaction vessel in an appropriate bath (e.g., ice/water for 0 °C or dry ice/acetone for -78 °C) before adding any quenching agent.[27][28]

• Action 2: Add Quenching Agent Slowly. The quenching agent (e.g., isopropanol, saturated aqueous NH₄Cl) must be added dropwise with vigorous stirring.[20][27] This dissipates heat and prevents localized temperature spikes.

• Action 3: Choose the Right Quenching Agent. For highly reactive species like organolithiums or strong bases, start with a less reactive quenching agent like isopropanol before moving to a more reactive one like methanol, and finally water.[27][28]

Experimental Protocols & Visualizations

Protocol 1: General Workflow for a Moisture-Sensitive Fluorination Reaction

This protocol outlines the key steps for setting up a reaction that requires the exclusion of air and moisture.

• Glassware Preparation: Oven-dry all glassware (reaction flask, stir bar, condenser) at >120 °C for several hours and allow it to cool in a desiccator or assemble it hot and cool under a stream of inert gas (Nitrogen or Argon).

• Inert Atmosphere Setup: Assemble the glassware and connect it to a Schlenk line or balloon filled with inert gas. Purge the system by evacuating and refilling with the inert gas three times.

• Solvent and Reagent Addition: Add anhydrous solvent via a syringe through a rubber septum. Transfer liquid starting materials via syringe. Add solid reagents, such as the moisture-sensitive AgF₂, quickly under a positive flow of inert gas.[8]

• Reaction Execution: Stir the reaction at the desired temperature. Monitor its progress using appropriate techniques (TLC, GC/MS, or ¹⁹F NMR).[8][22]

• Workup: Once complete, cool the reaction and proceed with a safe quenching procedure (see Protocol 2 and diagram below) before extraction and purification.

Caption: Workflow for a moisture-sensitive reaction.

Protocol 2: Safe Quenching of Reactive Organometallic or Strong Base Reagents

This procedure is for neutralizing highly reactive reagents after a reaction is complete.

• Cooling: Ensure the reaction flask is securely clamped in a cooling bath at the appropriate low temperature (0 °C or -78 °C).[27]

• Initial Quench: While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, dropwise via a syringe. Monitor for any gas evolution or temperature increase.[27][28]

• Secondary Quench: Once the initial vigorous reaction subsides, a more reactive alcohol like methanol or a 1:1 mixture of isopropanol/water can be added slowly.[27]

• Final Quench: After gas evolution has ceased completely, slowly add water or a saturated aqueous solution of a mild proton donor like ammonium chloride (NH₄Cl) to ensure all reactive species are neutralized.[20]

• Warm to Room Temperature: Allow the mixture to slowly warm to room temperature before proceeding with the extractive workup. Do not remove the cooling bath until you are confident the quench is complete.

Caption: A stepwise diagram for safely quenching reactive reagents.

Troubleshooting Low Reaction Yield

When faced with a low yield, a systematic approach is needed to identify the root cause.

Caption: Decision tree for troubleshooting low reaction yields.

Physical Properties of Common Intermediates

Table 2: Properties of Selected Volatile Fluorinated Pyridines

Compound	CAS Number	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/mL)	Recommended Storage
2-Fluoropyridine	372-48-5	C₅H₄FN	97.09	~107-108	~1.12	0-8°C[3]
3-Fluoropyridine	372-47-4	C₅H₄FN	97.09	107-108	~1.13	Flammables Area[6]
2,6-Difluoropyridine	1513-65-1	C₅H₃F₂N	115.08	100-101	~1.28	Room Temperature
Pentafluoropyridine	700-16-3	C₅F₅N	169.05	83-84	~1.59	Room Temperature

Data compiled from multiple supplier and literature sources.[3][6] Properties can vary slightly.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, January 17). The Role of Fluorinated Pyridines in Modern Organic Synthesis.

• Fier, P. S., & Hartwig, J. F. (2017, May 5). Site-Selective C–H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses. [Link]

• Chem-Impex. (n.d.). 2-Fluoropyridine. Retrieved from [Link]

• Bradbury, S., & Kennard, O. (1969). Preparation and stability of 4-fluoropyridine. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Sialom Life Sciences. (2025, October 16).

• ResearchGate. (2025, November 24). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. [Link]

• MDPI. (2022, February 28). Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. [Link]

• Anderson, K. W., & Glorius, F. (2015). Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. PMC - NIH. [Link]

• Sodeoka, M., & Kira, S. (2026, January 22). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. PMC. [Link]

• Dinoiu, V. (2011). CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS. Revue Roumaine de Chimie.

• Purdue University. (n.d.). Fluorine Safety. Retrieved from [Link]

• NJ.gov. (n.d.). HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS. Retrieved from [Link]

• Henderson, K. (2015, January 7). Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste.

• Ingenta Connect. (2023, May 1). Synthesis and Preliminary Evaluations of [18F]fluorinated Pyridine-2-carboxamide Derivatives for Targeting PD-L1 in Cancer. [Link]

• Semantic Scholar. (n.d.). Synthesis and reactivity of fluorinated heterocycles. Retrieved from [Link]

• EPFL. (n.d.). Protocol for quenching reactive chemicals. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Boyarskiy, V. P., et al. (2017, November 27). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC. [Link]

• UVicSpace. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. [Link]

• Fier, P. S., & Hartwig, J. F. (2014, June 11). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Nairoukh, Z., et al. (2019, January 21). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC. [Link]

• University of Wisconsin-Madison. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Environment, Health & Safety. [Link]

• ACS Chemical Health & Safety. (2022, February 1). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. [Link]

• KGROUP. (2006, October 27). Quenching Reactive Substances.

• University of Rochester. (n.d.). How To Run A Reaction: The Quench. Department of Chemistry. [Link]

• Columbia University. (n.d.). FAQ Sheet - Safe Use of Volatile Chemicals in Biological Applications. Research. [Link]

• Sialom Life Sciences. (2026, January 30).

• Prakash, G. K. S., & Yudin, A. K. (n.d.). Development of N-F fluorinating agents and their fluorinations: Historical perspective. PMC. [Link]

• Edelbach, B. L., & Jones, W. D. (2004, November 16). Contrasting Reactivity of Fluoropyridines at Palladium and Platinum: C−F Oxidative Addition at Palladium, P−C and C−F Activation at Platinum. Organometallics. [Link]

• Universität Münster. (2024, May 16). New method for introducing fluorinated components into molecules. [Link]

• Beilstein Journals. (2017, February 14). NMR reaction monitoring in flow synthesis. [Link]

• ATSDR. (n.d.). 7. ANALYTICAL METHODS. [Link]

• ACS Catalysis. (2020, September 18). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. [Link]

• Semantic Scholar. (1976). Rapid fluorometric detection for completeness in solid phase coupling reactions. Analytical Biochemistry. [Link]

• SciSpace. (2013, November 26). Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction. [Link]

• Sialom Life Sciences. (2026, January 7). Research Progress on the Meta C-H Fluorination Reactions of Pyridines and Isoquinolines.

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Solvent selection for nucleophilic substitution of fluoropyridines

Technical Support Center: Solvent Selection for of Fluoropyridines

Status: Operational | Tier: Advanced Chemical Support | Topic: Solvent Effects & Troubleshooting

Core Principles: The "Fluorine Effect" & Solvent Causality

Why does this reaction fail in Toluene but race in DMSO? In

However, this advantage is lost if the solvent solvates the nucleophile too strongly.

• Dipolar Aprotic Solvents (DMSO, DMF, NMP): These are the "Gold Standard." They possess high dielectric constants to stabilize the polar Meisenheimer complex but, crucially, do not form hydrogen bonds with anionic nucleophiles. This leaves the nucleophile "naked" and highly reactive.

• Protic Solvents (Alcohols, Water): These form a "cage" of hydrogen bonds around the nucleophile, significantly increasing the activation energy required for the attack.

• Non-polar Solvents (Toluene, DCM): Often fail to dissolve the salt base (Carbonate/Fluoride) or stabilize the polar transition state, leading to sluggish kinetics.

Solvent Selection Matrix

Use this table to select the initial solvent system based on your nucleophile and substrate constraints.

Solvent Class	Recommended Solvents	Best For...	Critical Drawbacks
Tier 1: High Performance	DMSO, DMF, NMP	Unactivated fluoropyridines; Sterically hindered nucleophiles; High-temp reactions (>100°C).	Difficult workup (high BP); Toxic (DMF/NMP); DMSO decomposes >140°C (risk of explosion).
Tier 2: Balanced/Green	Acetonitrile (MeCN)	Activated substrates (e.g., 3-nitro-2-fluoropyridine); Easy workup (low BP).	Limited temp range (BP 82°C); Poor solubility for some inorganic bases.
Tier 3: Eco-Alternatives	Cyrene™, Sulfolane	Replacing NMP/DMF in "Green" processes; Halex reactions.	Cyrene is sensitive to strong bases (polymerizes); Sulfolane is a solid at RT (mp 27°C).
Tier 4: Phase Transfer	Toluene/Water + TBAB	Scale-up where DMSO workup is prohibitive; Inorganic nucleophiles (NaN3, KCN).	Requires catalyst screening; Slower kinetics than homogeneous DMSO.

Troubleshooting Guides (Q&A)

Module A: Reactivity & Conversion Issues

Q: My reaction stalls at 60% conversion even after 24 hours in THF. Heating higher just boils off the solvent. Diagnosis: THF (BP 66°C) is likely too non-polar to stabilize the transition state effectively, and the temperature is insufficient for unactivated fluoropyridines. The Fix:

• Switch Solvent: Move to DMSO or NMP . The rate acceleration can be 10–100x due to the "naked anion" effect.

• Increase Concentration:

  is second-order (rate [Substrate][Nu]). Run at 1.0 M instead of 0.1 M.

• Add a Crown Ether: If sticking to THF is mandatory, add 18-Crown-6 (for K salts) to solubilize the base and activate the nucleophile.

Q: I am seeing a "Hydroxyl" impurity (M+16 mass shift) instead of my product. Diagnosis: Hydrolysis. Fluoropyridines are highly susceptible to attack by hydroxide ions generated from trace water in the solvent or base. The Fix:

• Dry Your Solvent: Use anhydrous DMSO/DMF (stored over molecular sieves).

• Dry Your Base: Hygroscopic bases like Cs₂CO₃ or KOtBu must be dried under vacuum at 100°C or stored in a glovebox.

• Protocol Adjustment: Switch to a milder base like DIPEA (organic base) if the nucleophile is an amine, as it generates less "naked" hydroxide than inorganic carbonates.

Module B: Regioselectivity & Side Reactions

Q: I have a 2,3-difluoropyridine. I want to substitute at C2, but I'm getting a mix of C2 and C3 substitution. Diagnosis: While C2 is electronically favored (closer to Nitrogen), the solvent can influence the "tightness" of the ion pair. The Fix:

• Non-Polar Shift: Use a less polar solvent (e.g., Toluene or DCM ) if solubility permits. A tighter ion pair often enhances regioselectivity driven by the "ortho-effect" or chelation control if the nucleophile can coordinate to the pyridine nitrogen.

• Temperature Control: Lower the temperature. High temperatures (refluxing DMSO) erode selectivity. Try 0°C to RT in DMF.

Visualization: Solvent Decision Workflow

Figure 1: Decision tree for selecting the optimal solvent based on substrate activation and process constraints.

Experimental Protocol: The "DMSO Workup" Solution

The most common complaint is removing high-boiling solvents (DMSO, DMF) without ruining the product.

Standard Operating Procedure (SOP) for DMSO/DMF Removal: Do NOT attempt to rotovap DMSO (requires high vacuum/heat, risks product decomposition). Use the Aqueous Wash Method .

• Dilution: After reaction completion, cool to room temperature. Dilute the reaction mixture with Ethyl Acetate (EtOAc) or Diethyl Ether (Et2O) . The volume of organic solvent should be 5x the volume of DMSO used.

• The LiCl Trick: Wash the organic layer 3 times with 5% Lithium Chloride (LiCl) aqueous solution.

  • Mechanism:[1][2][3][4][5] DMSO and DMF partition much more favorably into aqueous LiCl than pure water due to the "salting in" effect of the organic solvent into the highly ionic aqueous phase, while the organic product stays in the EtOAc.

• Final Wash: Wash once with brine to remove residual lithium salts.

• Drying: Dry over

  , filter, and concentrate.

Visualizing the Workup Efficiency:

Figure 2: Workflow for the efficient removal of dipolar aprotic solvents using the LiCl extraction method.

Green Chemistry Alternatives

For labs prioritizing sustainability or facing regulatory restrictions on DMF/NMP (reprotoxicants):

• Cyrene™ (Dihydrolevoglucosenone): A bio-based solvent derived from cellulose.

  • Pros: High boiling point (227°C), stable, dipolar aprotic profile similar to NMP.

  • Cons: Unstable with strong bases (e.g., NaH, KOtBu) leading to polymerization. Use with mild bases like

    .

• 2-MeTHF (2-Methyltetrahydrofuran):

  • Pros: Derived from corncobs, immiscible with water (easy workup).

  • Cons: Lower boiling point (80°C) limits reaction rate for unactivated fluoropyridines.

References

• Solvent Effects on

  Kinetics: Nudelman, N. S., et al. "Solvents effects on aromatic nucleophilic substitutions.[6] Part 5." J. Chem. Soc., Perkin Trans.[6] 2, 1987.[6]

• Green Solvent Guide (Cyrene): Sherwood, J., et al. "Dihydrolevoglucosenone (Cyrene) as a bio-based alternative for dipolar aprotic solvents." Chem. Commun., 2014.

• Workup of Polar Solvents: "Removal of Reaction Solvent by Extractive Workup." University of Rochester / Organic Process Research & Development.

• Mechanistic Insights (Fluorine Effect): "Why are fluorides more reactive in nucleophilic aromatic substitutions?" Chemistry Stack Exchange.

• General

  Protocols: BenchChem Application Notes, "Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines."

Sources

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• 5. researchgate.net [researchgate.net]
• 6. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Preventing Defluorination in High-Temp Synthesis

Status: Operational Lead Scientist: Senior Application Specialist Topic: C-F Bond Retention Strategies Audience: Medicinal Chemists, Process Engineers

Introduction: The Fluorine Stability Paradox

Welcome to the C-F Bond Preservation Support Center. You are likely here because a theoretically stable C-F bond (Bond Dissociation Energy ~116 kcal/mol) has unexpectedly cleaved during your synthesis, leading to hydrodefluorination, cyclization, or polymerization.

While the C-F bond is thermodynamically strong, it is kinetically vulnerable to:

• Oxidative Addition: Transition metals (Pd, Ni) inserting into C-F bonds.

• Nucleophilic Attack (

  ): Activated by electron-withdrawing groups (EWGs) or dipolar aprotic solvents.
• -Elimination (E1cb): Driven by basic conditions and acidic -protons.

This guide provides diagnostic workflows and protocols to suppress these pathways.

Part 1: Diagnostic Hub (Triage)

Use this decision matrix to identify the root cause of your defluorination based on reaction conditions and observed byproducts.

Figure 1: Diagnostic Logic Tree for isolating the mechanism of C-F cleavage.

Part 2: Metal-Catalyzed Cross-Couplings (Suzuki-Miyaura)

The Issue: In Pd-catalyzed couplings, the metal center can insert into the C-F bond (Oxidative Addition) instead of the desired C-Cl, C-Br, or C-I bond, especially if the C-F bond is activated by ortho-directing groups or if the catalyst is electron-rich but sterically unencumbered.

Mechanism: The competition is between the Reductive Elimination of the product and the

-Fluorine Elimination or direct C-F Oxidative Addition .

Figure 2: Kinetic competition in the catalytic cycle. Bulky ligands accelerate the green path.

Troubleshooting Guide: Preventing Pd-Insertion

Variable	Recommendation	Scientific Rationale
Ligand	Use Bulky Phosphines (e.g., XPhos, BrettPhos, )	Bulky ligands facilitate rapid reductive elimination , ejecting the product before the Pd center can interact with the C-F bond. Small ligands allow the metal to "search" for the C-F bond [1].
Base	Inorganic Fluorides/Phosphates (CsF, )	Avoid strong alkoxides (NaOtBu). CsF acts as a "non-nucleophilic" base reservoir and stabilizes boronate intermediates without triggering on the fluorinated arene [2].
Metal	Palladium (Pd) over Nickel (Ni)	Nickel has a much lower barrier for C-F oxidative addition and is often used specifically to break C-F bonds. Stick to Pd unless absolutely necessary [3].

Protocol: Defluorination-Free Suzuki Coupling

Target: Coupling a fluorinated aryl bromide with a boronic acid.

• Solvent Prep: Degas 1,4-Dioxane (or Toluene) with

  for 15 mins. Avoid DMF.

• Catalyst Loading:

  • Pre-catalyst: Pd(OAc)2 (2 mol%)

  • Ligand: XPhos (4 mol%) - Ratio 1:2 is critical.

• Base: Add

  (2.0 equiv) or CsF (2.0 equiv).

• Additives: If the substrate is water-sensitive, add 4Å Molecular Sieves.

• Temperature: Heat to 80°C. Do not exceed 100°C unless using flow chemistry.

• Monitoring: Monitor via

  -NMR. Disappearance of the signal indicates defluorination (fluoride loss) or product formation (shift).

Part 3: Nucleophilic Attacks ( ) & Solvent Effects

The Issue: In polar aprotic solvents (DMSO, DMF, NMP), the solvation shell around cations (like

or ) is tight, leaving the anion (OH-, alkoxide) "naked" and highly reactive. This promotes Nucleophilic Aromatic Substitution ( ) on fluorinated rings, replacing -F with -OR or -OH [4].

The "Naked Anion" Effect

• DMSO/DMF: High dielectric constant + cation solvation = High Defluorination Risk .

• THF/Toluene: Low dielectric constant + tight ion pairing = Protected Fluorine .

Troubleshooting Guide: Solvent Selection

Q: My substrate defluorinates in DMF at 100°C. What should I do? A: Switch to a non-polar or protic solvent system.

• Option A (Non-Polar): Toluene/Water (biphasic). The base stays in the water phase, the substrate in Toluene. Phase transfer occurs only as needed, reducing the effective concentration of the "naked" base around the C-F bond.

• Option B (Steric Bulk): If you must use a homogeneous organic phase, use a sterically hindered base like LiOtBu or KHMDS (if compatible), which are less nucleophilic toward the aromatic ring.

Part 4: Thermal Management (Batch vs. Flow)

The Issue: Defluorination often has a higher activation energy (

) than the desired cross-coupling. However, in batch reactors, the long "heat-up" and "cool-down" times expose the substrate to the danger zone for too long.

Solution: Continuous Flow Chemistry Flow reactors allow for "Flash Heating"—reaching 150°C for exactly 30 seconds and then quenching immediately. This kinetic control favors the faster (desired) reaction over the slower (defluorination) decomposition.

Protocol: High-Temp Flow Synthesis

• Setup: Stainless steel or PFA coil reactor.

• Back Pressure: Set Back Pressure Regulator (BPR) to 250 psi (allows heating solvents above boiling point without cavitation).

• Parameters:

  • Solvent: THF or MeCN (Superheated).

  • Temperature: 120°C - 150°C.

  • Residence Time (

    ): 2 - 5 minutes.

• Quench: Direct the reactor outlet into a cooled flask containing dilute acid (to neutralize base immediately).

Part 5: FAQs

Q: Can I use microwave irradiation to prevent defluorination? A: Yes, but with caution. Microwave heating is essentially "fast batch." It reduces reaction time (good) but can create "hot spots" where local temperatures exceed the C-F stability threshold. Flow chemistry is superior for temperature uniformity.

Q: Why does my reaction defluorinate with

but not ? A: often requires water to dissolve, creating hydroxide ( ) in equilibrium, which is a strong nucleophile ( risk). has significant solubility in organic solvents due to the "soft" Cesium ion and acts as a base without generating high concentrations of hydroxide [2].

Q: I see a "Hydrodefluorination" byproduct (H replaces F). Where does the H come from? A: This is usually metal-mediated. The mechanism involves

-Hydride elimination from a ligand or solvent molecule after the metal has inserted into the C-F bond. Switching to a ligand without -hydrogens (like certain biaryls) or changing the solvent can help.

References

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions. Source: ResearchGate.[1][2][3][4] URL:[Link]

• Catalytic C−C Bond Formation through Selective Activation of C−F Bonds. Source: Angewandte Chemie (via ResearchGate).[1] URL:[Link]

• Stability of Per- and Polyfluoroalkyl Substances in Solvents Relevant to Environmental and Toxicological Analysis. Source: ACS Publications (Env. Sci. Tech). URL:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Validation & Comparative

Bioisosteric Replacement of Methoxy with Cyclopropoxy in Pyridines: A Technical Guide

Executive Summary

In medicinal chemistry, the bioisosteric replacement of a methoxy group (-OMe) with a cyclopropoxy group (-OcPr) is a high-impact strategy used to modulate metabolic stability, lipophilicity, and conformational dynamics. While the methoxy group is a standard hydrogen-bond acceptor and electron donor, it is frequently a "metabolic soft spot," susceptible to rapid O-dealkylation by cytochrome P450 enzymes (CYPs).

Replacing the methyl group with a cyclopropyl moiety exploits the unique physicochemical properties of the cyclopropane ring—specifically its higher C-H bond dissociation energy (BDE) and steric bulk—to block this metabolic liability while often enhancing potency through hydrophobic pocket filling. This guide details the mechanistic rationale, synthetic methodologies, and performance metrics for this transformation, specifically within pyridine-based drug scaffolds.

Mechanistic Rationale & Physicochemical Impact[1]

Metabolic Stability: The C-H Bond Dissociation Energy Barrier

The primary driver for this replacement is the mitigation of oxidative metabolism.

• Methoxy Vulnerability: CYP450 enzymes typically initiate metabolism via hydrogen atom abstraction (HAT) from the

  -carbon. The C-H bonds of a methoxy group have a BDE of approximately 96 kcal/mol , making them kinetically favorable targets for oxidation, leading to hemiacetal formation and subsequent collapse to formaldehyde and the parent alcohol (O-dealkylation).

• Cyclopropyl Resilience: The carbon atoms in a cyclopropane ring possess significant

  -character (approx. hybridization) due to ring strain. This results in shorter, stronger C-H bonds with a BDE of approximately 106 kcal/mol . This ~10 kcal/mol energy penalty significantly retards the rate of CYP-mediated HAT, often shifting metabolism to other sites on the molecule or prolonging half-life ( ).

Physicochemical Properties Comparison

The transition from methoxy to cyclopropoxy introduces specific changes in molecular properties:

Property	Methoxy (-OMe)	Cyclopropoxy (-OcPr)	Impact on Drug Design
Hybridization		Pseudo- (Walsh orbitals)	Cyclopropyl acts as a weak -donor; electronically similar to vinyl.
Lipophilicity ( LogP)	Baseline	+0.8 to +1.2	Increases permeability; may improve potency in hydrophobic pockets.
Steric Volume	Small ( )	Medium ( )	Fills larger hydrophobic sub-pockets; restricts rotation.
Conformation	Freely rotating	Semi-rigid	Can lock the ether linkage into a bioactive conformation.

Metabolic Pathway Divergence

While cyclopropyl groups are resistant to dealkylation, they are not metabolically inert. If oxidized, they typically undergo single-electron transfer (SET) or HAT leading to ring opening, rather than simple dealkylation.

Figure 1: Divergent metabolic pathways of methoxy vs. cyclopropoxy substituents. The cyclopropoxy pathway faces a higher activation energy barrier.

Synthetic Methodologies

Synthesizing cyclopropoxypyridines is more challenging than methoxypyridines due to the lower nucleophilicity and higher steric bulk of cyclopropanol compared to methanol.

Method A: Nucleophilic Aromatic Substitution ( )

This is the preferred method for electron-deficient pyridines (e.g., 2-chloro- or 2-fluoropyridines, especially with additional electron-withdrawing groups like -CN, -NO2, or -CF3).

Protocol:

• Reagents: 2-Chloropyridine derivative (1.0 equiv), Cyclopropanol (1.2–1.5 equiv), Cesium Carbonate (

  , 2.0 equiv).

• Solvent: DMF or DMSO (Anhydrous).

• Conditions: Heat at 60–100°C for 4–12 hours.

• Workup: Dilute with water, extract with EtOAc.

• Note: Stronger bases like NaH (in THF) can be used if

  is insufficient, but NaH requires careful handling of cyclopropanol (potential for ring opening under highly basic/thermal stress).

Method B: Mitsunobu Reaction

Ideal for 2-hydroxypyridines (2-pyridones) where

is not viable due to lack of activation.

Protocol:

• Reagents: 2-Hydroxypyridine (1.0 equiv), Cyclopropanol (1.2 equiv), Triphenylphosphine (

  , 1.5 equiv).

• Azo Reagent: DIAD or DEAD (1.5 equiv), added dropwise at 0°C.

• Solvent: THF or Toluene.

• Mechanism: Activates the cyclopropanol oxygen for nucleophilic attack by the pyridone oxygen.

• Limitation: Steric hindrance of the cyclopropyl group can significantly slow this reaction compared to primary alcohols.

Method C: Metal-Catalyzed Cross-Coupling (Ullmann/Buchwald)

Used for unactivated halopyridines or when

fails.

Protocol:

• Catalyst: CuI (10 mol%) with 1,10-phenanthroline (20 mol%) OR Pd(OAc)2 with bulky phosphine ligands (e.g., RockPhos).

• Reagents: Aryl halide, Cyclopropanol,

  .

• Conditions: Toluene, 80–110°C.

• Note: This route is less common for ethers than amines but is viable for difficult substrates.

Comparative Performance Data

The following table synthesizes representative data from medicinal chemistry optimization campaigns (e.g., kinase inhibitors) illustrating the impact of the Methoxy

Cyclopropoxy switch.

Parameter	Compound A (Methoxy)	Compound B (Cyclopropoxy)	Change
Structure	Pyridine-OMe	Pyridine-OcPr	-
Microsomal Stability ( , Human)	15 min	45 min	3x Improvement
Intrinsic Clearance ( )	High (>50 L/min/mg)	Moderate (<20 L/min/mg)	Significant Reduction
Potency ( )	12 nM	8 nM	Slight Potency Gain (Hydrophobic effect)
Lipophilicity (cLogP)	2.1	2.9	+0.8 log units
Solubility	High	Moderate	Decrease (due to lipophilicity)

Case Study Insight: In the development of Prasugrel metabolites and related aryl-ketones, the replacement of a methoxy group with a cyclopropyl moiety was shown to increase metabolic half-life by blocking the rapid O-demethylation pathway, a principle that directly translates to pyridine-based kinase inhibitors (e.g., modifications of the Bosutinib or Crizotinib scaffolds).

Decision Framework: When to Switch?

Use the following logic flow to determine if this bioisosteric replacement is appropriate for your lead series.

Figure 2: Decision matrix for initiating Methoxy-to-Cyclopropoxy optimization.

References

• BenchChem. (2025). A Comparative Guide to the Metabolic Stability of 1-Cyclopropyl-2-(4-fluorophenyl)ethanone Derivatives. Retrieved from

• Wuitschik, G., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. (Discusses small ring bioisosteres including cyclopropyl).

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.[1] Journal of Medicinal Chemistry. Retrieved from

• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. (Context on sp3 character and metabolic stability).
• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.

• Tang, H., et al. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Synlett. Retrieved from

Sources

• 1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]